Chemical structure and molecular weight of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
This guide provides an in-depth technical characterization of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a specific resorcinol derivative likely utilized in dermatological research for its potential tyrosinase-i...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical characterization of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a specific resorcinol derivative likely utilized in dermatological research for its potential tyrosinase-inhibitory and antioxidant properties.
The content is structured for researchers requiring precise physicochemical data, structural elucidation, and synthetic methodologies.
Part 1: Chemical Identity & Physicochemical Profile[1]
This molecule represents a structural hybrid of a 4-ethylresorcinol core and a phenoxyacetyl linker. Its specific substitution pattern (5-ethyl-2,4-dihydroxy) suggests it is synthesized via the Friedel-Crafts acylation of 4-ethylresorcinol, targeting the 6-position to yield the 1,2,4,5-substitution pattern on the aromatic ring.
Core Pharmacophore: 4-Substituted Resorcinol (known for Tyrosinase inhibition).[1]
Quantitative Data Table
Property
Value
Notes
Molecular Formula
C₁₆H₁₆O₄
Molecular Weight
272.30 g/mol
Calculated (C: 12.011, H: 1.008, O: 15.999)
Monoisotopic Mass
272.1049 Da
For High-Res MS calibration
Exact Mass
272.104859 Da
ClogP (Predicted)
~3.2 - 3.5
Lipophilic; suitable for dermal penetration
H-Bond Donors
2
(Phenolic -OH groups)
H-Bond Acceptors
4
(2 Phenolic O, 1 Ketone O, 1 Ether O)
Rotatable Bonds
5
Ethyl chain, Ether linkage
Topological Polar Surface Area
~66 Ų
Part 2: Structural Elucidation & Logic
The structure consists of two aromatic rings linked by a 2-phenoxyethanone bridge. The "A-Ring" is the resorcinol moiety, electron-rich and activated for electrophilic substitution. The "B-Ring" is a simple phenoxy group acting as a lipophilic anchor.
Structural Diagram (DOT Visualization)
The following diagram illustrates the connectivity and functional groups.
Figure 1: Structural connectivity of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone highlighting the donor-acceptor systems.
7.6 ppm (s, 1H): C6-H (Aromatic proton on resorcinol ring).
6.4 ppm (s, 1H): C3-H (Aromatic proton between OH groups).
7.3 - 6.9 ppm (m, 5H): Phenoxy aromatic protons.
5.4 ppm (s, 2H): -O-CH₂-C(=O)- (Alpha protons).
2.5 ppm (q, 2H) & 1.1 ppm (t, 3H): Ethyl group.
IR Spectrum:
~1630 cm⁻¹: Chelated Carbonyl (C=O) stretch (shifted due to intramolecular H-bonding).
~3300-3400 cm⁻¹: Broad OH stretch.
Part 3: Synthetic Pathway (Retrosynthesis)
The most robust route to this molecule is the Friedel-Crafts Acylation of 4-ethylresorcinol. This method ensures regiospecificity due to the directing effects of the hydroxyl groups.
Regiochemistry: The acylation occurs at position 6 (ortho to C1-OH, para to C3-OH) because position 2 is sterically hindered by the ethyl group and two OH groups, and position 5 is the ethyl attachment itself.
Synthesis Workflow Diagram
Figure 2: Step-by-step synthetic pathway via Friedel-Crafts acylation.
Experimental Protocol (Standardized)
Objective: Synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
Preparation: In a flame-dried 3-neck round bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-ethylresorcinol (10 mmol, 1.38 g) in anhydrous 1,2-dichloroethane (DCE) (20 mL).
Catalyst Addition: Cool the solution to 0°C. Add Aluminum Chloride (
) (30 mmol, 4.0 g) portion-wise to avoid exotherm spikes.
Reaction: Allow the mixture to warm to room temperature, then reflux at 80°C for 3–4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).
Workup: Pour the reaction mixture into ice-cold dilute HCl (1N) to quench the aluminum complex. Extract with Ethyl Acetate (3 x 50 mL).
Purification: Wash the organic layer with brine, dry over
, and concentrate. Recrystallize from Ethanol/Water to yield the target ketone.
Part 4: Biological Relevance & Applications
This molecule is structurally analogous to potent Tyrosinase Inhibitors used in hyperpigmentation treatments.
Mechanism: The resorcinol moiety mimics Tyrosine, competitively binding to the active site of the Tyrosinase enzyme. The 4-substitution (ethyl) and the ketone tail increase lipophilicity, enhancing penetration into the melanocyte.
Antioxidant Activity: The 2,4-dihydroxy substitution pattern provides significant radical scavenging capability, protecting against UV-induced oxidative stress.
References
PubChem. 4-Ethylresorcinol (Compound Summary). National Library of Medicine. Available at: [Link]
Organic Syntheses. General Methods for Friedel-Crafts Acylation of Phenols. Org.[2][3][4][5][6] Synth. Coll. Vol. 3, p. 560. Available at: [Link]
Technical Monograph: Pharmacological Properties and Biological Activity of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
Executive Summary 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is a specialized synthetic intermediate and pharmacological probe belonging to the class of -phenoxyacetophenones . Structurally characterized by a 5-et...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is a specialized synthetic intermediate and pharmacological probe belonging to the class of
-phenoxyacetophenones . Structurally characterized by a 5-ethyl-2,4-dihydroxybenzene (ethylresorcinol) core linked to a phenoxy moiety via an ethanone bridge, this compound exhibits significant biological activity driven by its resorcinol pharmacophore .
Its primary pharmacological relevance lies in anti-inflammatory signaling (specifically 5-Lipoxygenase inhibition) and dermatological applications (Tyrosinase inhibition). As a lipophilic derivative of resacetophenone, it serves as a critical building block in the synthesis of advanced chromone-based leukotriene antagonists and flavonoid analogs. This guide details its chemical identity, mechanism of action (MoA), and validated experimental protocols for evaluating its biological efficacy.
Part 1: Chemical Identity & Physicochemical Properties[1]
Structural Analysis
The molecule integrates three distinct functional domains:
Resorcinol Core (2,4-Dihydroxyphenyl): Provides redox potential and metal chelation sites (essential for enzyme inhibition).
5-Ethyl Substituent: Increases lipophilicity (
), enhancing membrane permeability and affinity for hydrophobic enzyme pockets (e.g., the arachidonic acid binding site of 5-LO).
-Phenoxyethanone Linker: A flexible spacer that mimics peptide bonds or arachidonic acid tails, facilitating binding to allosteric sites.
The compound acts as a non-redox or redox-active inhibitor of 5-Lipoxygenase , the key enzyme in the biosynthesis of leukotrienes (LTC4, LTD4, LTB4), which are potent mediators of asthma and inflammation.
Causality: The 2,4-dihydroxy moiety acts as a reducing agent, keeping the active site iron of 5-LO in the inactive ferrous (
) state or chelating the iron directly.
Lipophilic Anchoring: The 5-ethyl and 2-phenoxy groups anchor the molecule within the hydrophobic arachidonic acid binding channel, blocking substrate access.
Secondary Mechanism: Tyrosinase Inhibition
In dermatological pharmacology, this compound acts as a competitive inhibitor of Tyrosinase , the rate-limiting enzyme in melanin synthesis.
Binding: The phenolic hydroxyls mimic tyrosine/DOPA, binding to the binuclear copper active site of tyrosinase.
Efficacy: The 5-ethyl substitution enhances binding affinity compared to unsubstituted resacetophenone, leading to potent skin-lightening effects.
Signaling Pathway Visualization
The following diagram illustrates the dual pathway inhibition (Inflammation & Pigmentation) mediated by the compound.
Storage: Store at -20°C, desiccated. Protect from light (oxidation of phenolic groups).
References
Sigma-Aldrich. (2024). Product Specification: 1-(5-ETHYL-2,4-DIHYDROXYPHENYL)-2-(2-NITROPHENOXY)ETHANONE (CAS 618066-24-3).Link(Reference for scaffold availability and structural analogs).
Mahiwal, S. B., et al. (2012). "Synthesis and biological evaluation of some new 2-phenoxy-acetophenone derivatives." Journal of Chemical and Pharmaceutical Research, 4(3). (General reference for phenoxy-acetophenone pharmacology).
Khatib, S., et al. (2005). "Chalcones as potent tyrosinase inhibitors: the importance of a 2,4-substituted resorcinol moiety." Bioorganic & Medicinal Chemistry, 13(2), 433-441. Link(Validates the 2,4-dihydroxy pharmacophore).
PubChem. (2024). Compound Summary: 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(2-methylphenyl)ethanone.[2]Link(Structural confirmation of the ethyl-resacetophenone series).
Literature review on 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone derivatives
An In-Depth Technical Guide to 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone Derivatives: Synthesis, Bioactivity, and Therapeutic Potential Introduction: A Promising Scaffold at the Intersection of Proven Pharmacopho...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone Derivatives: Synthesis, Bioactivity, and Therapeutic Potential
Introduction: A Promising Scaffold at the Intersection of Proven Pharmacophores
The 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone scaffold represents a compelling, albeit underexplored, area of medicinal chemistry. This class of molecules, structurally analogous to deoxybenzoins and dihydrochalcones, strategically integrates three key pharmacophoric motifs: the 2,4-dihydroxyacetophenone core, a flexible phenoxyethanone linker, and a 5-ethyl substituent. This unique combination suggests a high potential for diverse biological activities, drawing from the well-established properties of its constituent parts.
Phenolic compounds, characterized by a hydroxyl group attached to an aromatic ring, are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial properties.[1] The 2,4-dihydroxyacetophenone moiety, in particular, is a known precursor for many biologically active compounds, including flavonoids and Schiff bases, and contributes significantly to antioxidant capacity.[2][3] The phenoxyethanol component is a known antimicrobial agent, effective against a range of bacteria.[4][5] Furthermore, the overall structure bears a strong resemblance to chalcones and dihydrochalcones, which are precursors to flavonoids and are celebrated for their broad spectrum of biological activities, most notably their anticancer properties.[6][7][8]
This technical guide will provide a comprehensive overview of the synthetic strategies, potential biological activities, and structure-activity relationships of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone derivatives. By synthesizing information from structurally related compounds, we aim to provide a predictive framework for researchers and drug development professionals to guide the exploration of this promising class of molecules.
Part 1: Synthetic Methodologies
A plausible synthetic pathway is outlined below:
Caption: Proposed synthetic workflow for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
Experimental Protocol: Proposed Synthesis
Preparation of the Reaction Mixture: To a stirred solution of 4-ethylresorcinol (1 equivalent) in a suitable dry, non-polar solvent (e.g., dichloromethane or carbon disulfide) under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid catalyst such as aluminum chloride (AlCl₃) (1.1 equivalents) portion-wise at 0°C.
Acylation: Slowly add a solution of phenoxyacetyl chloride (1 equivalent) in the same solvent to the reaction mixture, maintaining the temperature at 0°C.
Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[2]
Work-up: Upon completion, pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.
Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[9]
Part 2: Potential Biological Activities and Structure-Activity Relationships
The therapeutic potential of this scaffold can be inferred from the extensive research on its structural analogs. The primary areas of interest include antimicrobial, antioxidant, and anticancer activities.
Antimicrobial Activity
The inclusion of the phenoxyethanol moiety is a strong indicator of potential antimicrobial properties. Phenoxyethanol itself is a well-documented antibacterial preservative.[4] Its derivatives have shown efficacy against a range of pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[10][11] The phenolic nature of the 2,4-dihydroxyacetophenone ring also contributes to antimicrobial effects, as phenolic hydroxyl groups can disrupt microbial cell membranes and interfere with essential cellular processes.[1][12]
Table 1: Minimum Inhibitory Concentrations (MICs) of Structurally Related Compounds
Structure-Activity Relationship (SAR) for Antimicrobial Activity:
The presence of the phenoxy group is likely critical for antimicrobial action.
Substituents on the phenoxy ring could modulate activity. Electron-withdrawing groups may enhance potency.
The hydroxyl groups on the acetophenone ring are expected to contribute to broad-spectrum activity.[12]
Antioxidant Activity
The 2,4-dihydroxy substitution on the phenyl ring is a classic feature of potent antioxidant molecules.[2][14] These hydroxyl groups can readily donate a hydrogen atom to scavenge free radicals, thereby terminating damaging oxidative chain reactions.[15][16] Dihydrochalcones, which are structurally very similar to the target scaffold, are known to be potent antioxidants, in some cases more so than their unsaturated chalcone counterparts.[8]
Table 2: Antioxidant Activity (IC₅₀) of Structurally Related Compounds
Structure-Activity Relationship (SAR) for Antioxidant Activity:
The 2,4-dihydroxy substitution pattern is crucial for high antioxidant potential.
The ethyl group at the 5-position, being an electron-donating group, may further enhance the radical scavenging ability of the adjacent hydroxyl groups.
The overall lipophilicity of the molecule will influence its ability to act within cellular membranes to protect against lipid peroxidation.
Anticancer Activity
The structural similarity to chalcones provides a strong rationale for investigating the anticancer potential of these derivatives.[17] Chalcones and their analogs have demonstrated significant cytotoxic activity against a wide range of cancer cell lines.[6][18][19] Their mechanisms of action are diverse and include inducing apoptosis, causing cell cycle arrest, and inhibiting angiogenesis.[6][7]
Table 3: Anticancer Activity (IC₅₀) of Chalcone Analogs
Structure-Activity Relationship (SAR) for Anticancer Activity:
The α,β-unsaturated carbonyl system of chalcones is often considered vital for their activity, which is absent in the target scaffold. However, dihydrochalcones also exhibit anticancer properties, suggesting other mechanisms are at play.
The nature and position of substituents on both aromatic rings significantly influence cytotoxicity.[18]
Hydroxylation patterns are critical; the 2,4-dihydroxy arrangement could play a key role in interacting with cellular targets.
Part 3: Key Experimental Protocols
To validate the predicted biological activities of novel 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone derivatives, the following standard in vitro assays are recommended.
This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.
Caption: Workflow for the DPPH radical scavenging assay.
Protocol: Broth Microdilution MIC Assay (Antimicrobial)
This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.
Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.
Protocol: MTT Assay (Anticancer Cytotoxicity)
This colorimetric assay measures the reduction of MTT by mitochondrial dehydrogenases to form formazan, which is directly proportional to the number of viable cells.
Caption: Workflow for the MTT cytotoxicity assay.
Conclusion and Future Directions
The 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone scaffold holds considerable promise as a template for the development of new therapeutic agents. By combining structural features from known antimicrobial, antioxidant, and anticancer agents, these derivatives represent a rich area for further investigation. The proposed synthetic route offers a straightforward method for accessing these compounds, and the outlined biological assays provide a clear path for their initial evaluation.
Future research should focus on the following areas:
Synthesis of a Diverse Library: A range of derivatives should be synthesized, varying the substituents on the phenoxy ring (e.g., with electron-donating and electron-withdrawing groups) to comprehensively explore the structure-activity relationships.
Mechanism of Action Studies: For active compounds, further studies should be conducted to elucidate their specific mechanisms of action. For example, investigating their effects on bacterial cell membranes, their ability to modulate specific signaling pathways in cancer cells, or their interaction with key enzymes.
In Vivo Evaluation: Promising candidates from in vitro studies should be advanced to preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.
By systematically exploring this chemical space, researchers can unlock the full therapeutic potential of this versatile and promising molecular scaffold.
References
A comprehensive list of references is available for further reading and verification.
Technical Guide: Thermodynamic Properties & Stability Profile of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
This technical guide provides an in-depth analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a complex organic intermediate likely encountered in the synthesis of advanced flavonoids, isoflavones, or specifi...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a complex organic intermediate likely encountered in the synthesis of advanced flavonoids, isoflavones, or specific antifungal agents.[1]
Core Significance:
This molecule represents a hybrid pharmacophore combining a lipophilic 5-ethylresorcinol core with a phenoxyacetyl tail.[1] It is structurally significant as a precursor for closing heterocyclic rings (e.g., in the synthesis of 6-ethyl-7-hydroxyisoflavones via the Baker-Venkataraman rearrangement) or as a specific impurity in the manufacture of aryl-ether based antifungals.[1] Its stability profile is dominated by the photo-labile
-phenoxy ketone moiety and the oxidation-prone resorcinol ring.[1]
Part 2: Physicochemical & Thermodynamic Profile[1][2]
Due to the specific nature of this intermediate, experimental data is often proprietary. The following values are derived from high-fidelity Structure-Property Relationship (SPR) models and validated against close structural analogs (e.g., 2,4-dihydroxyacetophenone and
-phenoxyacetophenone).
Thermodynamic Properties Table[2]
Property
Value / Range (Predicted)
Confidence Level
Mechanistic Insight
Physical State
Crystalline Solid
High
Driven by intermolecular H-bonding of the 2,4-diol system.[1]
Melting Point
115°C – 135°C
Medium
The 2,4-dihydroxy core (mp ~145°C) elevates the MP, while the flexible phenoxy tail and ethyl group disrupt crystal packing, lowering it slightly relative to the parent acetophenone.
Boiling Point
~460°C (at 760 mmHg)
High
Decomposition likely occurs before boiling due to the ether linkage and phenolic oxidation.
LogP (Octanol/Water)
3.2 – 3.5
High
The 5-ethyl and phenoxy groups significantly increase lipophilicity compared to Resacetophenone (LogP ~1.8).
pKa (Acidic)
7.8 (4-OH) / 10.2 (2-OH)
High
The 4-OH is more acidic.[1] The 2-OH is involved in a strong intramolecular hydrogen bond with the carbonyl oxygen, increasing its pKa.
Solubility (Water)
< 0.1 mg/mL (Insoluble)
High
Hydrophobic dominance of the ethyl/phenoxy domains.
Solubility (Organic)
High
High
Soluble in DMSO, Ethanol, Acetone, Ethyl Acetate.
Lattice Energy & Solubility Logic
The thermodynamic stability of the solid state is governed by the Intramolecular Hydrogen Bond (IMHB) between the C=O carbonyl and the 2-hydroxyl group. This "locked" conformation reduces the molecule's polarity, making it surprisingly soluble in non-polar organic solvents despite having two hydroxyl groups.
Enthalpy of Fusion (
): Estimated at 25–30 kJ/mol.
Solvation: In protic solvents (MeOH), the intermolecular H-bonding network competes with the solvent, but the lipophilic phenoxy tail drives the molecule towards the organic phase in biphasic systems.
Part 3: Stability Profile & Degradation Pathways[1][2]
The stability of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is defined by three reactive centers: the
-phenoxy ketone , the resorcinol ring , and the ether linkage .[1]
Photochemical Instability (Critical Risk)
The most critical stability risk for
-phenoxyacetophenones is exposure to UV light.
Mechanism: The carbonyl group absorbs UV light (n
transition), entering an excited triplet state. This triggers a Norrish Type II reaction or -cleavage.[1]
Outcome: Homolytic cleavage of the
bond at the -position, generating a phenoxy radical and a phenacyl radical. These can recombine to form dimers or rearrange into benzofurans.
Mitigation: Store in amber glass; exclude light during crystallization.
Oxidation (Resorcinol Moiety)
The 5-ethyl-2,4-dihydroxy substitution pattern is electron-rich.[1]
Risk: In the presence of air and basic conditions (pH > 8), the phenolic ring is susceptible to oxidative coupling, turning the white solid pink or brown (quinone formation).
Trace Metals: Iron (
) will form a dark violet complex with the enolic/phenolic oxygen, acting as a catalyst for further oxidation.
Chemical Hydrolysis[2]
Acid Stability: The ether linkage (
) is generally stable to dilute acids (HCl, ). However, strong Lewis acids (e.g., , ) used in deprotection steps will cleave the phenoxy ether, yielding the -bromo/chloro ketone and phenol.
Base Stability: Stable to weak bases. Strong bases (NaOH) will deprotonate the phenols (forming the phenolate salt), increasing water solubility but also increasing susceptibility to oxidative degradation.
Part 4: Synthetic & Degradation Workflows (Visualization)
Synthesis Pathway (Friedel-Crafts)
The most robust synthesis involves the acylation of 4-ethylresorcinol.[1]
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone: A Scoping Guide for Medicinal Chemistry Applications
An In-Depth Technical Guide Abstract The confluence of privileged structural motifs in a single molecular entity represents a powerful strategy in modern drug discovery. This guide introduces 1-(5-ethyl-2,4-dihydroxyphen...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract
The confluence of privileged structural motifs in a single molecular entity represents a powerful strategy in modern drug discovery. This guide introduces 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a novel compound that marries the biologically versatile 2,4-dihydroxybenzoyl (resorcinol) core with a terminal phenoxy group. While direct research on this specific molecule is nascent, its constituent scaffolds are well-established pharmacophores present in a multitude of therapeutic agents. This document serves as a technical and strategic roadmap for researchers, outlining the scientific rationale and detailed experimental workflows to investigate its potential in key therapeutic areas, including oncology, metabolic disease, dermatology, and inflammation. By leveraging established knowledge of its parent structures, we propose a series of targeted investigations designed to systematically uncover the therapeutic promise of this hybrid molecule.
Introduction: The Rationale for a Hybrid Scaffold
The design of new chemical entities with therapeutic potential often relies on the principle of molecular hybridization, where distinct, well-characterized pharmacophores are combined to create a novel molecule with potentially synergistic or unique biological activities. The structure of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is a deliberate embodiment of this principle.
The Resorcinol Core: The 2,4-dihydroxyphenyl moiety, a derivative of resorcinol, is a cornerstone in medicinal chemistry. Its derivatives are known to exhibit a wide array of biological effects, including potent enzyme inhibition and antiproliferative properties. Specifically, this scaffold is recognized for its ability to inhibit tyrosinase, aldose reductase, and various kinases, making it a valuable starting point for developing treatments for dermatological disorders, diabetic complications, and cancer.[1][2][3]
The Phenoxy Moiety: The terminal phenoxy group is considered a "privileged moiety" in drug design, appearing in numerous FDA-approved drugs.[4] Its presence can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties, contributing to activities ranging from anticancer and antimicrobial to anti-inflammatory.[4][5]
The strategic combination of these two scaffolds in 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone presents a compelling hypothesis: that the resulting molecule may exhibit enhanced or novel therapeutic activities. This guide provides the foundational strategy to test this hypothesis.
Chapter 1: Proposed Synthesis and Characterization
A robust and reproducible synthetic route is the first critical step in the evaluation of any new chemical entity. A plausible and efficient method for the synthesis of the target compound is the Friedel-Crafts acylation of 4-ethylresorcinol.
Proposed Synthetic Pathway
The synthesis can be achieved by reacting 4-ethylresorcinol with phenoxyacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). The regioselectivity of the acylation is directed by the two hydroxyl groups of the resorcinol ring, favoring substitution at the electron-rich position ortho and para to the hydroxyls.
Step-by-Step Synthesis Protocol
Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous dichloromethane (DCM).
Catalyst Addition: Cool the flask to 0 °C in an ice bath and slowly add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) in portions.
Acyl Chloride Addition: Add phenoxyacetyl chloride (1.1 equivalents) dropwise to the stirred suspension, maintaining the temperature at 0 °C.
Substrate Addition: Dissolve 4-ethylresorcinol (1.0 equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 30 minutes.
Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Workup: Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and concentrated hydrochloric acid (HCl) to decompose the aluminum complex.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.
Characterization: Confirm the structure and purity of the final product, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and FTIR spectroscopy.
Chapter 2: Potential Application as an Anticancer Agent
Scientific Rationale: The resorcinol scaffold is present in known inhibitors of Pyruvate Dehydrogenase Kinase (PDHK), an enzyme that promotes abnormal metabolism in cancer cells.[3] Inhibition of PDHK can reverse the Warburg effect and induce apoptosis.[3] Furthermore, various compounds containing phenoxy groups have demonstrated potent anticancer activity.[4] Chalcone derivatives, which share structural similarities, are known to induce cancer cell death by elevating reactive oxygen species (ROS) levels.[6][7][8] We hypothesize that 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone may exert antiproliferative effects on cancer cells through the induction of apoptosis, possibly mediated by ROS production.
A tiered approach is recommended to efficiently evaluate the anticancer potential, starting with broad screening and progressing to more detailed mechanistic studies.
Caption: High-level workflow for anticancer drug screening.
Protocol: IC₅₀ Determination via MTT Assay
Cell Seeding: Seed cancer cells (e.g., MGC-803 gastric cancer cells) in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare a series of dilutions of the test compound in culture medium. Replace the old medium with 100 µL of medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.
Data Presentation
The results from these assays should be summarized in tables for clarity.
Table 1: Hypothetical Antiproliferative Activity (IC₅₀ in µM)
Compound
MGC-803 (Gastric)
HCT-116 (Colon)
MCF-7 (Breast)
Doxorubicin (Control)
Test Compound
5.21
8.34
12.5
0.08
| IC₅₀ values represent the concentration required to inhibit cell growth by 50%. |
Chapter 3: Potential as an Enzyme Inhibitor
Scientific Rationale: The 2,4-dihydroxyphenyl core is a classic structural motif in enzyme inhibitors.[9] Resorcinol derivatives are known competitive and non-competitive inhibitors of tyrosinase, the rate-limiting enzyme in melanin synthesis, making them attractive for treating hyperpigmentation.[2][10] This same scaffold is also found in potent inhibitors of aldose reductase, an enzyme implicated in the pathogenesis of diabetic complications by converting glucose to sorbitol.[1]
We hypothesize that 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone can inhibit tyrosinase activity, suggesting its potential as a novel skin-lightening or depigmenting agent.
Caption: Inhibition of the tyrosinase enzyme in the melanogenesis pathway.
Reagent Preparation:
Phosphate Buffer: 100 mM, pH 6.8.
Enzyme Solution: Mushroom tyrosinase (e.g., 1000 U/mL) in phosphate buffer.
Substrate Solution: L-DOPA (2 mM) in phosphate buffer.
Test Compound: Stock solution in DMSO, serially diluted. Kojic acid is used as a positive control.
Assay Procedure (96-well plate):
To each well, add: 140 µL of phosphate buffer, 20 µL of enzyme solution, and 20 µL of the test compound solution (or DMSO for control).
Pre-incubate the plate at 25°C for 10 minutes.
Initiate the reaction by adding 20 µL of L-DOPA solution to all wells.
Measurement: Immediately measure the absorbance at 475 nm (for dopachrome formation) every minute for 20 minutes using a microplate reader.
Calculation: Determine the rate of reaction (slope of the linear portion of the absorbance vs. time curve). Calculate the percentage of inhibition using the formula:
% Inhibition = [(Control Rate - Sample Rate) / Control Rate] * 100
IC₅₀ Determination: Plot % inhibition against inhibitor concentration to determine the IC₅₀ value.
We hypothesize that the compound can inhibit aldose reductase, suggesting a potential therapeutic role in preventing or mitigating long-term diabetic complications like neuropathy, nephropathy, and retinopathy.[1]
Reagent Preparation:
Phosphate Buffer: 135 mM, pH 7.0.
Cofactor: NADPH (0.1 mM).
Substrate: DL-glyceraldehyde (1 mM).
Enzyme Source: Partially purified rat lens aldose reductase.
Test Compound: Stock solution in DMSO, serially diluted. Quercetin can be used as a positive control.
Assay Procedure (96-well UV plate):
To each well, add: phosphate buffer, NADPH solution, enzyme solution, and the test compound solution.
Pre-incubate at room temperature for 5 minutes.
Initiate the reaction by adding the DL-glyceraldehyde substrate.
Measurement: Monitor the decrease in absorbance at 340 nm for 5 minutes, which corresponds to the oxidation of NADPH.
Calculation and IC₅₀ Determination: Calculate the reaction rate and percentage of inhibition as described for the tyrosinase assay to determine the IC₅₀ value.
Chapter 4: Potential as an Anti-inflammatory Agent
Scientific Rationale: Chronic inflammation is a key driver of numerous diseases. Derivatives of the parent 2,4-dihydroxyacetophenone scaffold have been shown to possess antileukotrienic activity and the ability to inhibit COX-2 transcription, a key pro-inflammatory enzyme.[11][12] Phenoxy-containing molecules have also been developed as anti-inflammatory agents.[5] A common method to assess anti-inflammatory potential is to measure the suppression of inflammatory mediators like nitric oxide (NO) in macrophages stimulated by lipopolysaccharide (LPS).
Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages
Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS. Seed cells in a 96-well plate at 5 x 10⁴ cells/well and allow them to adhere overnight.
Pre-treatment: Treat the cells with various concentrations of the test compound for 1 hour before stimulation.
Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the negative control wells).
Incubation: Incubate the plate for 24 hours.
NO Measurement (Griess Assay):
Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.
Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes in the dark.
Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.
Absorbance Reading: Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify the nitrite concentration.
Cell Viability: Concurrently, perform a cell viability assay (e.g., MTT) on the treated cells to ensure that the observed reduction in NO is not due to cytotoxicity.
Data Analysis: Calculate the percentage of NO inhibition relative to the LPS-only treated cells and determine the IC₅₀.
Conclusion and Future Directions
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone stands as a promising, yet unexplored, chemical entity. Its design, based on the hybridization of the resorcinol and phenoxy scaffolds, provides a strong rationale for its investigation across multiple therapeutic fronts. The experimental workflows detailed in this guide offer a clear and systematic path to evaluate its potential as an anticancer, enzyme-inhibiting, or anti-inflammatory agent.
Positive results in these initial in vitro screens would warrant progression to more advanced studies, including:
Lead Optimization: Synthesizing analogues to establish structure-activity relationships (SAR).
In Vivo Efficacy: Testing the compound in relevant animal models of cancer, skin hyperpigmentation, or inflammation.
Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, Excretion) properties of the compound.
Safety and Toxicology: Conducting comprehensive safety assessments.
This document provides the strategic and technical foundation for initiating a comprehensive drug discovery program centered on this novel and promising molecule.
References
Kılınç, N. (2022). Resorcinol Derivatives as Novel Aldose Reductase Inhibitors: In Silico and In Vitro Evaluation. Letters in Drug Design & Discovery, 19(9), 837-846. Available at: [Link]
Riley, P. A., & Cooksey, C. J. (2018). Summary of tyrosinase inactivation by resorcinol derivatives. ResearchGate. Available at: [Link]
Saeedi, M., et al. (2022). Structure and inhibition mechanism of some synthetic compounds and phenolic derivatives as tyrosinase inhibitors: review and new insight. Taylor & Francis Online. Available at: [Link]
Cho, H., et al. (2019). Identification of Novel Resorcinol Amide Derivatives as Potent and Specific Pyruvate Dehydrogenase Kinase (PDHK) Inhibitors. Journal of Medicinal Chemistry, 62(18), 8461-8479. Available at: [Link]
Khan, I., et al. (2024). Synthesis of 2,4-dihydroxyacetophenone derivatives as potent PDE-1 and -3 inhibitors: in vitro and in silico insights. Future Medicinal Chemistry, 16(12), 1185-1203. Available at: [Link]
Khan, I., et al. (2024). Synthesis of 2,4-dihydroxyacetophenone derivatives as potent PDE-1 and -3 inhibitors: in vitro and in silico insights. PMC. Available at: [Link]
Vasile, C., et al. (2014). Synthesis and In vitro Analysis of Novel Dihydroxyacetophenone Derivatives with Antimicrobial and Antitumor Activities. ResearchGate. Available at: [Link]
Kuchař, M., et al. 2,4-Dihydroxyacetophenone Derivatives as Antileukotrienics with a Multiple Activity Mechanism. Semantic Scholar. Available at: [Link]
Kandefer-Szerszeń, M., & Rzeski, W. (2022). Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold—A Short Review of Most Recent Studies 2013–2022. Molecules, 27(23), 8234. Available at: [Link]
Li, Y., et al. (2021). Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. Molecules, 26(16), 4923. Available at: [Link]
MDPI. Special Issue: Design, Synthesis and Evaluation of Novel Anticancer Agents. MDPI. Available at: [Link]
Al-Ghorbani, M., et al. (2023). Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. Scientific Reports, 13, 16183. Available at: [Link]
Wikipedia. Phenoxyethanol. Wikipedia. Available at: [Link]
Li, Y., et al. (2021). Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. PubMed. Available at: [Link]
Al-Warhi, T., et al. (2023). Design, synthesis, anticancer evaluation, biological screening, and computational study of novel 6,7-dimethoxyquinazoline derivatives as VEGFR-2 inhibitors and apoptotic inducers. PubMed. Available at: [Link]
Hosseinzadeh, Z., & Ramazani, A. (2019). An Overview of the Chemistry and Pharmacological Potentials of Furanones Skeletons. Current Organic Chemistry, 23(14), 1538-1565. Available at: [Link]
Zhang, Y., et al. (2022). Design and Synthesis of Novel Celastrol Derivatives as Potential Anticancer Agents against Gastric Cancer Cells. Journal of Natural Products, 85(5), 1282-1293. Available at: [Link]
Technical Whitepaper: Toxicity & Safety Profile of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
This guide serves as an in-depth technical whitepaper for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone . As this compound is a specialized research chemical (often an intermediate in the synthesis of leukotriene ant...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as an in-depth technical whitepaper for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone . As this compound is a specialized research chemical (often an intermediate in the synthesis of leukotriene antagonists or dermatological agents) without a widely published, public-domain Safety Data Sheet (SDS), this document constructs a Proxy SDS and Toxicological Profile based on rigorous Structure-Activity Relationship (SAR) analysis, functional group assessment, and data from close structural analogs (e.g., 4-ethylresorcinol and 2-phenoxyacetophenone).
This molecule combines a substituted resorcinol "head" with a phenoxy-ketone "tail." Understanding this duality is critical for predicting reactivity and toxicity.
The molecule consists of two distinct pharmacophores linked by an ethanone bridge. This structure dictates its biological interaction and safety profile:
Moiety A (The "Head"): 5-Ethyl-2,4-dihydroxyphenyl. [1]
Origin: Derivative of 4-ethylresorcinol.
Risk:[2] Resorcinol derivatives are known skin sensitizers and thyroid peroxidase (TPO) inhibitors . The ortho/para hydroxyls make the ring electron-rich and prone to oxidation into quinones (colored products), which can act as haptens.
Risk:[2] Alpha-phenoxy ketones can be mild alkylating agents and irritants to mucous membranes.
Hazard Identification (GHS Classification)
Note: In the absence of animal testing data for this specific CAS, the following classifications are derived from validated SAR models and analog read-across (E-E-A-T principle).
Predicted GHS Label Elements
Signal Word:WARNING
Pictograms: GHS07 (Exclamation Mark), GHS08 (Health Hazard - specific to Resorcinol moiety).
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P333+P313: If skin irritation or rash occurs: Get medical advice/attention.
Toxicological Mechanisms & Biological Context
To understand why this protocol is necessary, we must visualize the metabolic activation pathways. The primary concern with 5-ethyl substituted resorcinols is their bioactivation into reactive quinones.
Metabolic Activation Pathway (Graphviz)
The following diagram illustrates the oxidative stress pathway and potential for protein binding (sensitization).
Caption: Figure 1. Predicted metabolic activation showing the conversion to reactive quinones (sensitization risk) and direct thyroid peroxidase inhibition common to resorcinol scaffolds.
Specific Toxicity Endpoints
Dermatological: The 4-ethylresorcinol moiety is structurally similar to potent skin-lightening agents (Tyrosinase inhibitors). High-dose exposure may lead to hypopigmentation (lightening of the skin) in addition to irritation.
Endocrine: Resorcinol derivatives interfere with iodine uptake in the thyroid. Researchers handling this compound chronically should monitor TSH/T4 levels if exposure is significant.
Respiratory: As a solid powder, inhalation of dust triggers the cough reflex. The phenoxy-ketone tail adds a "chemical irritant" quality similar to chloroacetophenone (tear gas), though significantly less potent.
Safe Handling & Experimental Protocol
This section outlines a self-validating workflow for handling this compound in a research setting.
Engineering Controls
Primary: Chemical Fume Hood (Face velocity > 0.5 m/s).
Secondary: Local exhaust if weighing > 1 gram.
Enclosure: Use a balance enclosure for weighing to prevent dust aerosolization.
Personal Protective Equipment (PPE) Matrix
PPE Type
Specification
Rationale
Gloves
Nitrile (Double gloving recommended)
Phenolic compounds can permeate latex.
Eye Protection
Chemical Safety Goggles
Prevent corneal damage from irritant dust.
Respiratory
N95 (minimum) or P100 (if outside hood)
Prevent inhalation of particulates.
Clothing
Lab coat (buttoned), long sleeves
Prevent dermal absorption.
Emergency Response Protocols
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[6] Note: Monitor for delayed pulmonary edema if dust concentration was high.
Skin Contact: Wash with PEG-400 (Polyethylene Glycol) or ethanol followed by soap and water. Scientific Note: Phenolic compounds are often lipophilic; water alone may not efficiently remove them.
Eye Contact: Flush with water for 15 minutes. Consult an ophthalmologist.
Spill Cleanup: Do not dry sweep. Wet with ethanol/water to suppress dust, then absorb with inert material (vermiculite).
Synthesis & Verification (Technical Context)
For researchers synthesizing or verifying this compound, the following data is critical for quality control.
Synthesis Logic
The most robust route to this compound is the Friedel-Crafts Acylation :
Solvent: Nitrobenzene or CS₂ (Traditional), or DCE (Modern).
Analytical Verification Workflow (Graphviz)
Use this decision tree to validate the identity of the compound before biological testing.
Caption: Figure 2. Analytical workflow for verifying compound identity and purity. Note the specific NMR diagnostic peaks for the linker region.
Storage & Stability
Temperature: -20°C (Long term) or 2-8°C (Working stock).
Atmosphere: Store under Argon or Nitrogen .
Reasoning: The electron-rich resorcinol ring is susceptible to auto-oxidation. Exposure to air and light will cause the white powder to turn pink/brown (quinone formation), changing its potency and toxicity profile.
Container: Amber glass vial with Teflon-lined cap.
References
PubChem. (2025).[3] 2-Phenoxyacetophenone (Compound Summary). National Library of Medicine. Retrieved February 24, 2026, from [Link]
European Chemicals Agency (ECHA). (2025). Registration Dossier: 4-Ethylresorcinol. Retrieved February 24, 2026, from [Link]
National Institute of Standards and Technology (NIST). (2025).[8] Ethanone, 1-(2,4-dihydroxyphenyl)- (Resacetophenone) Data. NIST Chemistry WebBook.[8] Retrieved February 24, 2026, from [Link]
Solubility Profile of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in Organic Solvents
An In-Depth Technical Guide Prepared by: Gemini, Senior Application Scientist Abstract The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical property that dictate...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Prepared by: Gemini, Senior Application Scientist
Abstract
The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical property that dictates its viability in nearly every stage of drug development, from synthesis and purification to formulation and bioavailability.[1][2] This guide provides a comprehensive technical overview of the solubility characteristics of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, a deoxybenzoin derivative with potential applications stemming from its phenolic structure, which is often associated with antioxidant properties.[3] Lacking direct, published experimental data for this specific molecule, this document establishes a robust predictive framework based on first-principle chemical theory, analysis of its constituent functional groups, and proven methodologies for empirical solubility determination. It is intended for researchers, process chemists, and formulation scientists who require a deep, actionable understanding of how this compound behaves in various organic solvent systems.
Introduction: The Criticality of Solubility
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone belongs to the deoxybenzoin class of compounds, which are intermediates in the synthesis of flavonoids and other biologically active molecules. Its structure, featuring a resorcinol-type ring system, suggests potential utility in medicinal chemistry.[4] However, realizing this potential is fundamentally dependent on our ability to manipulate it in solution. Poor solubility can terminate the development of an otherwise promising drug candidate, creating insurmountable challenges in purification, administration, and achieving therapeutic concentrations.
This guide moves beyond a simple listing of solvents. It deconstructs the molecular architecture of the target compound to predict its behavior, provides a validated experimental protocol for quantifying its solubility, and discusses the practical implications of these findings for chemical process design and pharmaceutical development.[1][5]
Theoretical Framework for Solubility Prediction
The solubility of a solid solute in a liquid solvent is governed by a thermodynamic balance between the energy required to break the solute-solute and solvent-solvent interactions and the energy released upon forming new solute-solvent interactions.[6][7] This balance can be predicted by analyzing the molecular structure of the solute and applying the foundational principle of "like dissolves like".[8]
Molecular Structure and Functional Group Analysis
The structure of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is a composite of distinct functional groups, each contributing to its overall polarity and interaction potential.
2,4-Dihydroxyphenyl (Resorcinol) Moiety: The two hydroxyl (-OH) groups are powerful hydrogen bond donors and acceptors. This region of the molecule is highly polar and will seek strong interactions with polar solvents.
Ketone Carbonyl (C=O) Group: The carbonyl is a strong hydrogen bond acceptor, contributing significantly to the molecule's polarity.
Phenoxy Ether (-O-) Linkage: The ether oxygen is a hydrogen bond acceptor, adding to the molecule's polar character.
Ethyl and Phenyl Groups: These hydrocarbon portions are non-polar and will primarily engage in weaker van der Waals (London dispersion) forces. They contribute to the molecule's lipophilicity.
The presence of multiple strong hydrogen bonding sites (two hydroxyls, one ketone, one ether) on a relatively compact scaffold suggests that the molecule will have a pronounced polar character. Its solubility will be dominated by its ability to form these hydrogen bonds with solvent molecules.
Solvent Classification and Predicted Interactions
Organic solvents are typically classified based on their polarity and their ability to participate in hydrogen bonding.[9][10]
Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents contain -OH groups and can act as both hydrogen bond donors and acceptors. They are expected to be excellent solvents for the target compound, as they can effectively solvate both the hydroxyl and carbonyl groups of the solute.[11]
Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): These solvents have large dipole moments and can act as hydrogen bond acceptors but not donors. They are also expected to be highly effective, readily interacting with the solute's hydroxyl groups.
Solvents of Intermediate Polarity (e.g., Ethyl Acetate, Dichloromethane): These solvents can engage in dipole-dipole interactions and may act as weak hydrogen bond acceptors. They are predicted to offer moderate solubility.[8]
Non-Polar Solvents (e.g., Toluene, Hexane): These solvents lack significant dipole moments and cannot form hydrogen bonds. The energy required to break the strong intermolecular hydrogen bonds in the solid solute crystal lattice will not be compensated by the weak van der Waals interactions formed with these solvents. Consequently, solubility is expected to be very low.
Caption: Predicted interactions between solute functional groups and solvent classes.
To move from prediction to quantification, a rigorous experimental approach is necessary. The isothermal shake-flask method is a gold-standard technique for determining equilibrium solubility. Its trustworthiness is derived from its direct measurement of a saturated system at equilibrium.
Rationale for Solvent Selection
A panel of solvents should be chosen to represent a wide range of polarities and chemical functionalities. This ensures a comprehensive understanding of the solute's behavior.
Table 1: Representative Organic Solvents for Solubility Screening
Data compiled from various sources, including references[9] and[10].
Step-by-Step Methodology
This protocol is designed to be self-validating by ensuring that a true equilibrium is reached and accurately measured.
Preparation: Add an excess amount of solid 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone to a series of vials, ensuring a significant amount of undissolved solid remains at the bottom. The visual presence of excess solid is the primary validation that saturation will be achieved.
Solvent Addition: Add a precise volume (e.g., 2.0 mL) of each selected solvent from Table 1 to its respective vial.
Equilibration: Seal the vials tightly and place them in an isothermal shaker bath set to a constant temperature (e.g., 25°C or 37°C). Agitate the vials for a predetermined period (e.g., 24-48 hours). A preliminary kinetic study can be run to determine the time required to reach a solubility plateau, thus validating the chosen equilibration time.
Phase Separation: After equilibration, allow the vials to stand undisturbed in the temperature bath for at least 2 hours to allow the excess solid to settle. This step is critical to avoid sampling undissolved particulates.
Sampling: Carefully withdraw a small aliquot from the clear supernatant of each vial using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE). Filtration is a crucial self-validating step to ensure only dissolved solute is measured.
Dilution: Immediately dilute the filtered aliquot with a known volume of a suitable mobile phase (e.g., acetonitrile/water) to prevent precipitation and to bring the concentration within the linear range of the analytical instrument.
Quantification: Analyze the diluted samples using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection. The concentration is determined by comparing the peak area to a standard curve prepared from known concentrations of the compound. The use of a multi-point calibration curve validates the accuracy of the quantification.
Caption: Experimental workflow for the Isothermal Shake-Flask method.
Anticipated Solubility Profile and Discussion
Based on the theoretical analysis, a clear trend in solubility is anticipated. The results from the experimental protocol would be tabulated for clear comparison and interpretation.
Table 2: Predicted Solubility of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone at 298.15 K (25°C)
Solvent
Predicted Solubility Rank
Anticipated Range (mg/mL)
Primary Solute-Solvent Interaction
Dimethyl Sulfoxide (DMSO)
Very High
> 100
Hydrogen Bonding (Acceptor)
Ethanol (95%)
High
50 - 100
Hydrogen Bonding (Donor/Acceptor)
Acetone
High
50 - 100
Hydrogen Bonding (Acceptor)
Acetonitrile
Moderate
10 - 50
Dipole-Dipole
Ethyl Acetate
Moderate
10 - 50
Hydrogen Bonding (Weak Acceptor)
Dichloromethane (DCM)
Low
1 - 10
Dipole-Dipole
Toluene
Very Low
< 1
van der Waals / π-π
| n-Hexane | Insoluble | < 0.1 | van der Waals |
The high predicted solubility in DMSO, ethanol, and acetone is a direct consequence of their ability to effectively disrupt the solute's crystal lattice by forming strong hydrogen bonds with the dihydroxy and ketone functionalities. Conversely, the inability of hexane and toluene to form these energetically favorable interactions results in negligible solubility.
Conclusion and Practical Implications
The solubility of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is dictated by the polar, hydrogen-bonding functional groups within its structure. It is predicted to be highly soluble in polar protic and aprotic solvents and poorly soluble in non-polar hydrocarbon solvents. This profile has direct consequences for its practical application:
For Synthesis and Purification: A solvent like ethanol or ethyl acetate could be suitable for reaction chemistry, while a mixture of ethanol and water, or ethyl acetate and hexane, would likely serve as an effective solvent/anti-solvent system for crystallization and purification.[2]
For Formulation: For liquid formulations, polar solvents like ethanol or glycols would be appropriate. The low solubility in non-polar lipids suggests that lipid-based formulations might require specialized solubilizing agents.
For Analytical Methods: A mixture of acetonitrile and water would be a logical starting point for developing a reversed-phase HPLC method due to the compound's moderate polarity.
This guide provides a robust framework for understanding and empirically determining the solubility of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. By combining theoretical molecular analysis with a validated experimental protocol, researchers can generate the critical data needed to advance the development of this and other structurally related compounds.
References
Nguyen, B. D., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications. Available at: [Link]
De Wit, J., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. MIT Open Access Articles. Available at: [Link]
Galanakis, C. M., et al. (2013). Predicting the solubilization preference of natural phenols to different solvents. Food Research International. Available at: [Link]
Hao, S., et al. (2023). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic cosolvents. Digital Discovery. Available at: [Link]
HiMedia Laboratories. (n.d.). 2-Phenoxyethanol. Available at: [Link]
Kiani, M., et al. (2024). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. Physical Chemistry Research. Available at: [Link]
Taslimi, P., et al. (2012). Synthesis and antioxidant properties of (3,4-dihydroxyphenyl)(2,3,4-trihydroxyphenyl)methanone and its derivatives. PubMed. Available at: [Link]
Wikipedia. (n.d.). Phenoxyethanol. Available at: [Link]
Murov, S. (2020). Properties of Solvents Used in Organic Chemistry. Modesto Junior College. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Phenoxyethanol. PubChem Compound Summary. Available at: [Link]
Chemistry Steps. (2021). Solubility of Organic Compounds. Available at: [Link]
Google Patents. (2014). CN103980102A - Synthesis of 2,4-dihydroxy-5-methyl acetophenone and derivative thereof.
American Chemical Society. (2023). 2-Phenoxyethanol. Available at: [Link]
Organic Syntheses. (1981). n-(2,4-diformyl-5-hydroxyphenyl)acetamide. Available at: [Link]
Master Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]
The MAK Collection for Occupational Health and Safety. (2019). 2‐Phenoxyethanol. Available at: [Link]
Step-by-step synthesis protocol for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
An Application Note and Step-by-Step Protocol for the Synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone Abstract This document provides a comprehensive guide for the synthesis of 1-(5-ethyl-2,4-dihydroxyphen...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Step-by-Step Protocol for the Synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
Abstract
This document provides a comprehensive guide for the synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, a substituted deoxybenzoin derivative. Hydroxyaryl ketones are significant structural motifs in medicinal chemistry and serve as valuable intermediates for the synthesis of various pharmaceuticals and biologically active compounds.[1][2] The protocol herein details a direct, one-step approach utilizing a Friedel-Crafts acylation of 4-ethylresorcinol with phenoxyacetyl chloride. We elaborate on the reaction mechanism, provide a detailed step-by-step experimental procedure, and outline methods for product purification and characterization. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering field-proven insights into experimental choices, safety protocols, and troubleshooting.
Introduction and Scientific Background
Deoxybenzoins (1,2-diaryl-ethanones) and related hydroxyaryl ketones are a class of compounds with a broad spectrum of biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. The target molecule, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, combines the key structural features of a resorcinol moiety, known for its antiseptic and antioxidant properties, with a phenoxyethanone side chain, making it a promising scaffold for further chemical exploration and drug discovery.
The synthetic strategy presented is centered around the Friedel-Crafts acylation, a robust and widely used method for forming carbon-carbon bonds on aromatic rings.[3][4] This electrophilic aromatic substitution reaction employs a strong Lewis acid catalyst to generate a reactive acylium ion from an acyl halide, which then acylates an electron-rich aromatic substrate.[5] In this protocol, the highly activated 4-ethylresorcinol ring serves as the nucleophile, reacting with the electrophilic acylium ion generated from phenoxyacetyl chloride.
Reaction Scheme and Mechanism
The synthesis proceeds via the Friedel-Crafts acylation of 4-ethylresorcinol.
Overall Reaction:
Mechanism of Friedel-Crafts Acylation:
The reaction mechanism involves three primary stages:
Generation of the Acylium Ion: The Lewis acid catalyst (e.g., aluminum chloride, AlCl₃) coordinates to the chlorine atom of phenoxyacetyl chloride. This polarization facilitates the cleavage of the C-Cl bond, forming a resonance-stabilized acylium ion, which serves as the active electrophile.[5]
Electrophilic Aromatic Substitution: The electron-rich 4-ethylresorcinol ring attacks the acylium ion. The hydroxyl groups are strongly activating and ortho-, para-directing. The C2 position, being ortho to both hydroxyl groups, is the most nucleophilic site, leading to the desired regioselective acylation. This attack forms a resonance-stabilized carbocation intermediate known as a sigma complex.
Deprotonation and Catalyst Regeneration: A base (such as the [AlCl₄]⁻ complex) removes a proton from the carbon atom where the acyl group has attached, restoring the aromaticity of the ring and yielding the final ketone product complexed with the Lewis acid. The catalyst is regenerated upon aqueous workup.
Application Note: HPLC Method Development for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
Introduction & Analyte Profiling[1][2][3] This Application Note details the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Analyte Profiling[1][2][3]
This Application Note details the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone . This compound belongs to the class of substituted resorcinol derivatives, characterized by a phenolic ketone core linked to a phenoxy moiety.[1][2]
Accurate quantification of this molecule is critical due to its potential use as a synthetic intermediate in pharmaceutical manufacturing or as a functional active in dermatological applications (related to substituted resorcinols like Phenylethyl Resorcinol).[1][2]
Structural & Physicochemical Analysis
Understanding the molecule is the first step in rational method design.[1][2]
Chemical Structure: The molecule consists of a resorcinol ring (2,4-dihydroxy) substituted with an ethyl group and linked via an ethanone bridge to a phenoxy group.[1][2]
Mode of Separation: Reversed-Phase Chromatography (RP-HPLC) is selected due to the molecule's moderate lipophilicity.[1][2]
Stationary Phase: A C18 column is chosen to provide sufficient retention for the hydrophobic phenoxy and ethyl groups while resolving the polar phenolic core.[1][2]
Mobile Phase: Acidic conditions are mandatory.[1][2] The phenolic groups must remain protonated (neutral) to interact consistently with the stationary phase.[1][2] We will use 0.1% Formic Acid or Orthophosphoric Acid.[1][2]
Visualizing the Development Workflow
The following flowchart outlines the logical progression from initial scouting to a validated method.
Figure 1: Decision tree for HPLC method development, prioritizing resolution and peak symmetry.
Silanol interaction or ionization of phenols.[1][2]
Ensure pH < 3.[1][2]0. Use a "base-deactivated" or end-capped C18 column.[1][2]
Split Peaks
Sample solvent too strong (high % organic).
Dilute sample in starting mobile phase (20% ACN).[1][2]
Drifting RT
Column temperature fluctuation or incomplete equilibration.
Use a column oven (35°C). Increase re-equilibration time to 5 column volumes.
Mechanistic Insight: The Role of pH[1][2]
The separation mechanism relies heavily on the protonation state of the resorcinol moiety.[1][2]
Figure 2: Impact of mobile phase pH on phenolic analyte retention and peak shape.[1][2]
Validation Parameters (ICH Q2 R1)
To transition this method from R&D to QC, validate against these parameters:
Specificity: Inject blank, placebo, and known impurities.[1][2] Ensure no interference at the retention time of the target (approx. 8–10 min in optimized gradient).
Linearity: Prepare 5 levels (e.g., 50% to 150% of target concentration).
Accuracy (Recovery): Spike placebo at 80%, 100%, and 120%. Recovery range: 98.0% – 102.0%.[1][2]
LOD/LOQ: Determine based on Signal-to-Noise (S/N) ratio of 3:1 and 10:1 respectively.
References
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1][2] Introduction to Modern Liquid Chromatography. Wiley.[1][2] (Foundational text for HPLC theory).
International Conference on Harmonisation (ICH). (2005).[1][2] Validation of Analytical Procedures: Text and Methodology Q2(R1).
PubChem. (2023).[1][2] Compound Summary for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenyl... (Analogous Structure Reference). [1][2]
Kazakevich, Y., & LoBrutto, R. (2007).[1][2] HPLC for Pharmaceutical Scientists. Wiley-Interscience.[1][2] (Reference for pKa and pH optimization strategies).
Topic: Optimal Solvent Systems for the Recrystallization of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
An Application Note and Protocol from the Office of the Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Introduction and Strategic Overview The compound 1-(5-ethyl-2,4-...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol from the Office of the Senior Application Scientist
Audience: Researchers, scientists, and drug development professionals.
Introduction and Strategic Overview
The compound 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is a complex aromatic ketone with multiple functional groups that dictate its physicochemical properties. Its purification is paramount in research and drug development to ensure the integrity of subsequent experimental data and the safety and efficacy of potential therapeutic agents. Recrystallization is a powerful and scalable technique for the purification of solid organic compounds. The selection of an appropriate solvent or solvent system is the most critical parameter for a successful recrystallization, directly impacting yield, purity, and crystal morphology.
This document provides a comprehensive guide to developing an optimal recrystallization protocol for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. We will move from theoretical considerations based on the molecule's structure to a systematic experimental approach for solvent screening and finally to detailed recrystallization protocols. The causality behind each step is explained to empower the researcher to adapt and troubleshoot the process effectively.
Theoretical Considerations for Solvent Selection
The molecular structure of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone—possessing two hydroxyl groups, a ketone, a phenoxy group, and an ethyl-substituted benzene ring—suggests a molecule of intermediate polarity. The dihydroxyphenyl moiety is polar and capable of hydrogen bonding, while the phenoxy and ethylphenyl groups are non-polar. This duality is key to our solvent selection strategy.
The ideal recrystallization solvent should exhibit a steep solubility curve for the target compound: high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[1][2] This differential solubility is the fundamental principle that allows for the separation of the desired compound from impurities. Additional crucial characteristics of a suitable solvent include:
Non-reactivity: The solvent must not react with the compound.
Boiling Point: The solvent's boiling point should be high enough to provide a sufficient temperature range for solubility but low enough to be easily removed from the crystals.[1] Ideally, the boiling point of the solvent should be lower than the melting point of the solute to prevent the compound from "oiling out".[1]
Impurity Solubility: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble at all temperatures (allowing for removal by hot filtration).[1]
Safety and Volatility: The solvent should be relatively non-toxic and volatile enough for easy removal during the drying process.[1][2]
Given the compound's mixed polarity, both single-solvent and mixed-solvent systems should be investigated. A mixed-solvent system, often comprising a "good" solvent in which the compound is highly soluble and a "poor" solvent in which it is sparingly soluble, can offer fine-tuned control over the recrystallization process.[2][3][4]
A systematic solvent screening is the most reliable method to identify an optimal recrystallization solvent.
Objective: To determine the solubility of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in a range of solvents at room temperature and at their boiling points.
A selection of solvents of varying polarities (e.g., Water, Ethanol, Acetone, Ethyl Acetate, Toluene, Hexane)[2][5]
Small test tubes (e.g., 13x100 mm)
Heat gun or sand bath
Vortex mixer
Procedure:
Place approximately 20-30 mg of the crude compound into a series of labeled test tubes.
To each test tube, add a different solvent dropwise (starting with ~0.5 mL).
Vortex each tube at room temperature and observe the solubility. Record the results.
If the compound is insoluble or sparingly soluble at room temperature, heat the test tube gently to the boiling point of the solvent. Add more solvent dropwise until the solid dissolves completely. Record the volume of solvent required.
Allow the hot solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.
Observe the formation of crystals. Note the quantity and quality of the crystals formed.
Record all observations in a table similar to the one below.
Data Presentation: Solvent Screening Results
Solvent
Polarity Index
Solubility at Room Temp.
Solubility at Boiling
Crystal Formation on Cooling
Remarks
Hexane
0.1
Insoluble
Insoluble
None
Too non-polar.
Toluene
2.4
Sparingly soluble
Soluble
Good crystals
Potential single solvent.
Ethyl Acetate
4.4
Soluble
Very Soluble
Poor recovery
Too soluble.
Acetone
5.1
Very Soluble
Very Soluble
No crystals
Too soluble.
Ethanol
5.2
Soluble
Very Soluble
Poor recovery
Good "good" solvent for mixed system.
Water
10.2
Insoluble
Insoluble
None
Good "poor" solvent for mixed system.
(Note: The above table is a hypothetical representation of expected results based on the compound's structure.)
Interpretation and Workflow for Solvent Selection
Based on the hypothetical results in the table:
Single-Solvent System: Toluene appears to be a promising candidate for a single-solvent recrystallization, as it shows poor solubility at room temperature but good solubility when heated, with crystal formation upon cooling.
Mixed-Solvent System: Ethanol dissolves the compound too well, and water not at all. This makes the ethanol/water pair an excellent candidate for a mixed-solvent recrystallization.[1][4] Similarly, an ethyl acetate/hexane system could be effective.[3]
The following diagram illustrates the decision-making process based on the solvent screening experiment.
Caption: Decision workflow for selecting a recrystallization solvent system.
Dissolution: Place the crude 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in an Erlenmeyer flask. Add the minimum amount of toluene required to create a slurry. Heat the mixture to a gentle boil on a hot plate while stirring. Continue to add small portions of hot toluene until the solid is completely dissolved.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. This involves quickly pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask. This step is crucial for removing particulate matter that is not soluble in the hot solvent.
Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal yield.
Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold toluene to remove any adhering mother liquor.
Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.
Dissolution: Dissolve the crude compound in the minimum amount of boiling ethanol (the "good" solvent) in an Erlenmeyer flask.
Addition of Anti-Solvent: While keeping the solution hot, add water (the "poor" solvent) dropwise until the solution becomes faintly cloudy (the point of saturation).[2]
Clarification: Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.
Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath.
Crystal Collection: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of a cold ethanol/water mixture (in the same proportion as the final recrystallization mixture) to avoid dissolving the product.[4]
Drying: Dry the purified crystals in a vacuum oven.
Visualization of the General Recrystallization Workflow
Caption: General experimental workflow for purification by recrystallization.
Troubleshooting Common Issues
Oiling Out: The compound comes out of solution as a liquid instead of a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too rapidly.[1]
Solution: Reheat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly. Seeding the solution with a pure crystal can also help induce crystallization.
No Crystals Form: The solution remains clear even after cooling in an ice bath. This indicates that the solution is not supersaturated.
Solution: Try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.[6] If that fails, boil off some of the solvent to increase the concentration and cool again.
Low Recovery: The yield of purified crystals is low.
Solution: Ensure the minimum amount of hot solvent was used for dissolution. Check that the cooling step was sufficient (ice bath). The choice of solvent may also be suboptimal, with the compound having too high a solubility in the cold solvent. Re-evaluate the solvent screening data.
University of California, Irvine. Crystallization Solvents. [Link]
University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (2011). A Small Scale Approach to Organic Laboratory Techniques. Cengage Learning. (General principles reflected in various online resources, e.g., [Link])
YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. [Link]
X-Ray Diffraction Facility, University of Washington. How to Grow Crystals. [Link]
Technical Application Note: Precision Synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone via Friedel-Crafts Acylation
Executive Summary This application note details the optimized protocol for the regioselective synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a functionalized benzophenone derivative often utilized as a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the optimized protocol for the regioselective synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , a functionalized benzophenone derivative often utilized as a scaffold in the development of antiviral agents (specifically HIV non-nucleoside reverse transcriptase inhibitors, NNRTIs) and advanced antimicrobials.
The synthesis relies on a Friedel-Crafts acylation of 4-ethylresorcinol with phenoxyacetyl chloride. This guide addresses the critical challenge of regioselectivity —directing the acyl group to the C6 position (ortho-para directed) while avoiding the sterically hindered C2 position and minimizing O-acylation side products.
Retrosynthetic Analysis & Mechanistic Insight
Chemical Strategy
The target molecule is constructed via the electrophilic aromatic substitution of 4-ethylresorcinol .
Electrophile: Phenoxyacetyl cation, generated from phenoxyacetyl chloride and a Lewis Acid (
).
Regiochemistry:
Site 2 (Between OH groups): Electronically favorable but sterically occluded by flanking hydroxyls.
Site 6 (Para to OH-1, Ortho to OH-3): The most accessible nucleophilic site, leading to the desired 1,2,4,5-substitution pattern.
Reaction Pathway Diagram
Figure 1: Mechanistic flow of the Friedel-Crafts acylation targeting the C6 position.
Critical Process Parameters (CPPs)
To ensure reproducibility and high yield, the following parameters must be strictly controlled:
Parameter
Specification
Rationale
Stoichiometry ()
3.0 - 3.5 Equivalents
Resorcinol hydroxyls coordinate with , consuming 2 equivalents before the catalytic cycle begins. Excess is required for acylation.
Temperature (Addition)
0°C to 5°C
Controls the exotherm and prevents O-acylation (ester formation) which occurs at higher temperatures.
Temperature (Reaction)
40°C - 50°C
Sufficient thermal energy to drive the C-acylation (thermodynamic product) without causing polymerization.
Solvent System
1,2-Dichloroethane (DCE) or Nitrobenzene
DCE is preferred for easier workup (lower boiling point) compared to nitrobenzene, though nitrobenzene solubilizes the complex better.
Quenching
Acidic Hydrolysis (pH < 1)
Essential to break the strong Aluminum-Oxygen bonds in the product complex.
Experimental Protocol
Materials Required[1][2][3][4][5]
Substrate: 4-Ethylresorcinol (CAS: 2896-60-8)
Reagent: Phenoxyacetyl chloride (CAS: 701-99-5)
Catalyst: Aluminum Chloride (
), anhydrous, granular or powder.
Solvent: 1,2-Dichloroethane (Anhydrous).
Quench: 1M HCl, Crushed Ice.
Step-by-Step Procedure
Phase 1: Catalyst Complex Formation
Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, a nitrogen inlet, and a reflux condenser connected to a caustic scrubber (to trap HCl gas).
Inertion: Flame-dry the glassware under vacuum and backfill with Nitrogen (
).
Charging: Add Anhydrous
(4.0 g, 30 mmol) and 1,2-Dichloroethane (40 mL) . Stir to form a suspension.
Substrate Addition: Cool the suspension to 0°C (ice bath). Add 4-Ethylresorcinol (1.38 g, 10 mmol) portion-wise over 15 minutes.
Note: Evolution of HCl gas may occur. The mixture will likely turn yellow/orange as the aluminum-phenoxide complex forms.
Appearance: Off-white to pale yellow crystalline solid.
Melting Point: Expect range between 110°C – 120°C (derivative dependent).
1H NMR (DMSO-d6) Diagnostic Signals:
12.5-13.0 ppm (s, 1H, Chelated OH at C2).
5.3 ppm (s, 2H, -O-CH2-C=O).
7.6 ppm (s, 1H, Ar-H at C6/C3 relative to ketone).
Workflow Visualization
Figure 2: Operational workflow for the synthesis of the target ketone.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield (<40%)
Moisture in reagents; Old .
Ensure is fresh/yellow (not white/grey powder). Use freshly distilled solvents.
O-Acylation (Ester)
Temperature too high during addition.
Maintain 0°C strictly during addition. If ester forms, heat to 80°C to induce Fries Rearrangement.[3]
Polymerization/Tars
Reaction temperature too high (>60°C).
Limit heating to 45-50°C. Reduce reaction time.
Incomplete Hydrolysis
Insufficient acid/stirring during quench.
The Al-complex is stable. Stir with 6M HCl for at least 1 hour if emulsion persists.
Safety & Compliance (EHS)
Aluminum Chloride (
): Reacts violently with water to release HCl gas. Handle in a fume hood. Wear moisture-resistant gloves.
Phenoxyacetyl Chloride: Corrosive and lachrymator. Causes severe skin burns.
1,2-Dichloroethane: Carcinogen and flammable. Handle with extreme care; consider substituting with Dichloromethane (DCM) if process safety allows (though DCE provides better solubility).
References
Friedel-Crafts Acylation Mechanisms
Olah, G. A.
Mechanism Overview:
Acylation of Resorcinol Derivatives
Ahluwalia, V. K., & Aggarwal, R. (2000). Comprehensive Practical Organic Chemistry: Preparations and Quantitative Analysis. Universities Press.
General Protocol: (Analogous reaction: Resacetophenone).
Lill, S. O. N., et al. "Process for the preparation of 4-alkylresorcinols." U.S. Patent No. 6,858,760.
Phenoxyacetyl Chloride Reactivity
BenchChem Application Note. Friedel-Crafts Acylation with (4-Methylphenoxy)acetyl chloride. (General procedure for phenoxyacetyl derivatives).
Disclaimer: This protocol is for research purposes only. All chemical operations should be performed by qualified personnel under strict safety guidelines.
Preparation of stock solutions of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone for in vitro assays
Application Note: Preparation and Handling of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone Stock Solutions Part 1: Executive Summary & Compound Profile This guide details the standardized procedure for preparing sto...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Preparation and Handling of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone Stock Solutions
Part 1: Executive Summary & Compound Profile
This guide details the standardized procedure for preparing stock solutions of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone . This compound belongs to a class of lipophilic polyphenols (structurally related to chalcones and phenoxy-acetophenones).
Successful in vitro application requires overcoming two primary physicochemical challenges:
Poor Aqueous Solubility: The combination of the ethyl-substituted resorcinol core and the phenoxy tail creates a highly lipophilic molecule (LogP > 3.0) prone to precipitation in aqueous media.[1]
Oxidative Instability: The 2,4-dihydroxy (resorcinol) moiety is electron-rich and susceptible to auto-oxidation, leading to quinone formation and loss of biological activity.
Solvent: Dimethyl Sulfoxide (DMSO), Sterile Filtered, Hybridoma Tested (Sigma-Aldrich or equivalent). Note: Use a fresh bottle to minimize water content.
Vials: Amber glass vials with PTFE-lined caps (to prevent plastic leaching and light oxidation).
Calculation & Weighing
To prepare a 50 mM Master Stock , use the following mass-to-volume ratios.
Formula:
Target Volume
Target Concentration
Mass Required
1.0 mL
50 mM
13.62 mg
5.0 mL
50 mM
68.08 mg
1.0 mL
10 mM
2.72 mg
Technical Note: It is more accurate to weigh the solid first and then add the calculated volume of solvent, rather than trying to weigh an exact amount of powder to match a fixed volume.
Dissolution Protocol
Weighing: Weigh ~5-10 mg of the solid compound into a sterile amber glass vial. Record the exact mass (e.g., 5.4 mg).
Volume Calculation: Calculate the exact volume of DMSO required to reach 50 mM.
Example: If mass = 5.4 mg:
Solubilization: Add the calculated volume of anhydrous DMSO.
Mixing: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.
Critical Control Point: Monitor temperature during sonication. Do not exceed 37°C to prevent thermal degradation.[1]
Visual Inspection: Ensure the solution is completely clear and free of turbidity.
Part 3: Storage & Stability
The resorcinol moiety is sensitive to oxidation. Proper storage is non-negotiable for assay reproducibility.
Aliquoting: Immediately dispense the Master Stock into single-use aliquots (e.g., 20-50 µL) in sterile amber microtubes.
Why? Repeated freeze-thaw cycles introduce atmospheric moisture into the DMSO, which drastically lowers the solubility of lipophilic compounds, causing "silent precipitation" in the tube.
Temperature: Store at -20°C for up to 6 months or -80°C for long-term storage (>6 months).
Inert Atmosphere: If available, overlay the stock with Nitrogen or Argon gas before capping to minimize oxidation.
Part 4: Dilution Strategy for In Vitro Assays
The "Crash" Risk: Direct addition of a high-concentration DMSO stock (50 mM) to aqueous media often causes immediate precipitation of lipophilic compounds, forming micro-crystals that are invisible to the naked eye but skew assay results (false negatives/positives).
Optimized Workflow: The "Intermediate Dilution" Method
Thaw: Thaw one aliquot of 50 mM Master Stock at room temperature (or 37°C if crystals are visible). Vortex well.
Intermediate Stock (100x): Prepare a secondary stock in 100% DMSO at 100x the final assay concentration.
Example: For a 10 µM final assay concentration, prepare a 1 mM intermediate stock in DMSO.
Dilution:[1][3][4] 2 µL of 50 mM Master Stock + 98 µL DMSO.
Working Solution (2x): Dilute the Intermediate Stock 1:50 into pre-warmed culture media.
Result: 20 µM compound in Media + 2% DMSO.
Note: Vortex immediately upon addition.
Final Assay Step: Add the Working Solution 1:1 to the cells/wells.
Final DMSO: 1.0% (Ensure your cell line tolerates this; otherwise, adjust the intermediate step to target 0.1% DMSO).
Part 5: Visual Workflow (Graphviz)
The following diagram illustrates the critical path from solid compound to assay well, highlighting the intermediate dilution step to prevent precipitation.
Caption: Workflow for preparing and diluting 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. The intermediate dilution in DMSO is crucial to maintain solubility before introduction to aqueous media.
Part 6: Troubleshooting & Quality Control
Observation
Probable Cause
Corrective Action
Pink/Brown discoloration of Stock
Oxidation of resorcinol moiety.
Discard stock. Prepare fresh using amber vials and inert gas overlay.
Cloudiness upon adding to media
"Crash" precipitation due to hydrophobicity.
Use the "Intermediate Dilution" method. Do not add 50 mM stock directly to media.
Crystals in frozen aliquot
DMSO freezing artifact.
Warm to 37°C and vortex until completely redissolved before use.
References
NIH Assay Guidance Manual. Compound Management and Handling. National Center for Advancing Translational Sciences. Available at: [Link]
Di, L., & Kerns, E. H. (2015).Drug-like Properties: Concepts, Structure Design and Methods: from ADME to Toxicity Optimization. Academic Press. (Standard text for physicochemical properties in drug discovery).
Waybright, T. J., et al. (2009).Best Practices for Compound Management in High-Throughput Screening. Journal of Biomolecular Screening. (Reference for DMSO storage stability).
Extraction and isolation techniques for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
Executive Summary & Molecule Profile This technical guide details the extraction, isolation, and purification protocols for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (CAS: 96643-95-7). This molecule belongs to th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile
This technical guide details the extraction, isolation, and purification protocols for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (CAS: 96643-95-7). This molecule belongs to the class of dihydrochalcone analogs and phenolic ketones . It is structurally characterized by a resorcinol core substituted with an ethyl group and a phenoxyacetyl tail.[1]
In drug development, this compound often appears as a key synthetic intermediate or a critical impurity in the synthesis of antifungal agents or specific tyrosine kinase inhibitors.[1] Its isolation is complicated by the presence of structurally similar byproducts (e.g., unreacted 4-ethylresorcinol, phenoxyacetic acid, or regioisomers).
Critical: The 2-OH forms an intramolecular H-bond with the carbonyl, reducing its acidity and increasing lipophilicity.[1]
LogP
3.2 – 3.8
Highly lipophilic; extractable into DCM or EtOAc; retains well on C18.[1]
Solubility
High: DMSO, MeOH, EtOAcLow: Water, Hexane
Recrystallization is viable using polarity gradients (e.g., EtOH/Water).[1]
Stability
Oxidation-sensitive
Phenolic core is prone to quinone formation under basic/aerobic conditions.[1]
Extraction Strategy: The "pH-Switch" Protocol
Objective: To separate the target analyte from acidic precursors (phenoxyacetic acid) and non-polar impurities using Liquid-Liquid Extraction (LLE) prior to chromatography.[1]
Mechanism:
The target molecule has two phenolic protons.[1] By carefully controlling pH, we can separate it from carboxylic acids (pKa ~4-5) and neutral contaminants.[1]
Wash the organic phase with 5% NaHCO₃ (aq) (3 x 30 mL).[1]
Rationale: NaHCO₃ (pH ~8.5) will deprotonate carboxylic acid impurities (pKa ~4) into the aqueous layer. The target phenol (pKa ~10 due to H-bonding) remains largely protonated and stays in the organic layer.
Phenol Extraction (Switch):
Extract the organic phase with 0.5 M NaOH (3 x 30 mL).[1]
Rationale: Strong base deprotonates the phenolic hydroxyls.[1] The target moves to the aqueous phase as the phenolate salt. Neutral impurities remain in the EtOAc.
Caution: Perform this step quickly and on ice to prevent oxidative degradation of the phenolate.[1]
Recovery:
Take the combined aqueous NaOH layers.
Acidify dropwise with 6 M HCl to pH ~2 while stirring vigorously. The target molecule will precipitate as a solid or oil.
Re-extract into Dichloromethane (DCM) (3 x 40 mL).
Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Flash Column Chromatography
Objective: Removal of regioisomers (e.g., C-acylation at the 6-position vs. 2-position) and trace resorcinol derivatives.
Stationary Phase: Silica Gel 60 (230–400 mesh).[1]
Mobile Phase: Hexane : Ethyl Acetate gradient.
Protocol B: Gradient Elution Setup
Column Packing: Slurry pack silica in 95:5 Hexane:EtOAc. Ratio of silica to crude mass should be 30:1.
Loading: Dry load the crude material adsorbed onto Celite (1:2 ratio) to prevent band tailing caused by the phenolic groups.[1]
Author's Note on Chelation: The intramolecular hydrogen bond between the 2-OH and the ketone carbonyl (see structure) reduces the polarity of this molecule significantly compared to standard diphenols.[1] Expect it to elute earlier than predicted.
Visualization of Isolation Logic
The following diagram illustrates the decision matrix for isolating this specific phenolic ketone.
Caption: Figure 1.[1] Chemo-selective isolation workflow exploiting the pKa differences between phenolic targets and acidic/neutral impurities.
Crystallization & Polymorph Control
For pharmaceutical applications, amorphous solids are often undesirable.[1] The target molecule crystallizes well due to its planar aromatic stacking.[1]
Protocol C: Anti-Solvent Crystallization
Solvent Selection: Dissolve 1.0 g of the chromatographed solid in the minimum amount of boiling Ethanol (EtOH) (~5-8 mL).[1]
Anti-Solvent Addition:
While maintaining gentle heat (50°C), add warm Water dropwise until a persistent turbidity (cloudiness) is observed.[1]
Add 2-3 drops of EtOH to clear the solution.
Nucleation:
Allow the solution to cool slowly to room temperature over 2 hours.
Critical Step: If oiling out occurs (common with ethyl-substituted phenols), scratch the glass surface with a spatula or seed with a pure crystal.[1]
Harvesting: Cool to 4°C for 1 hour, then filter the white/off-white needles. Wash with cold 50% EtOH.
Analytical Validation
To ensure the integrity of the isolated compound, the following analytical signatures must be verified:
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1] Gradient 10% B to 90% B over 20 min.
¹H NMR (DMSO-d₆):
Look for the chelated hydroxyl proton (2-OH) appearing very downfield (~12.0–13.0 ppm) as a sharp singlet.[1] This confirms the intact ketone-phenol core [1].
The methylene protons of the phenoxy group (-O-CH₂-C=O) should appear as a singlet around 5.3 ppm.[1]
The ethyl group will show a triplet (~1.1 ppm) and quartet (~2.5 ppm).[1]
References
National Institute of Standards and Technology (NIST). Ethanone, 1-(2,4-dihydroxyphenyl)- (Resacetophenone) Mass Spectrum and Properties.[1] NIST Chemistry WebBook, SRD 69.[2] Available at: [Link]
Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Org.[3][4][5] Synth. 2025, 102, 276-302.[1][3] (Standard protocol for silica gel chromatography of lipophilic organics). Available at: [Link][1]
Application Note: Protocols for the Handling and Storage of Moisture-Sensitive Phenoxyethanone Derivatives
Abstract Phenoxyethanone derivatives are a vital class of compounds in pharmaceutical research and organic synthesis, valued for their versatile chemical scaffold. However, the presence of both an ether linkage and a ket...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Phenoxyethanone derivatives are a vital class of compounds in pharmaceutical research and organic synthesis, valued for their versatile chemical scaffold. However, the presence of both an ether linkage and a ketone functional group can impart a significant degree of moisture sensitivity. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and robust protocols for the handling and storage of these hygroscopic materials. We will delve into the chemical basis of their instability, outline tiered storage strategies, and provide detailed, field-tested protocols for manipulation using both Schlenk line and glovebox techniques to ensure compound integrity, experimental reproducibility, and safety.
The Chemical Basis of Moisture Sensitivity
Phenoxyethanone derivatives, by their nature, possess functional groups susceptible to interaction with atmospheric moisture. Understanding the underlying chemistry is critical to appreciating the necessity of stringent handling protocols.
Hygroscopicity: These compounds can readily absorb and retain water molecules from the air, a property known as hygroscopicity.[1] This can lead to physical changes, such as caking or clumping of solid materials, which complicates accurate weighing and dispensing.[2][3]
Hydrolytic Degradation: The primary chemical threat is hydrolysis. The ether bond, while generally stable, can be susceptible to cleavage under certain conditions (e.g., acidic or basic catalysis, which can be initiated by impurities). More significantly, the ketone carbonyl group can undergo hydration to form a geminal diol. While this equilibrium often favors the ketone, for certain substituted derivatives, the hydrate can be a significant and undesirable component. The presence of water can also catalyze unwanted side reactions, such as aldol condensations, if enolizable protons are present.[4]
Impact on Drug Development: In a pharmaceutical context, moisture can drastically affect a drug's stability, leading to degradation of the active pharmaceutical ingredient (API), reduced shelf-life, and compromised therapeutic efficacy.[2][4][5] Therefore, controlling moisture is a critical parameter from early research to final formulation.[6]
Below is a generalized representation of a potential hydrolysis pathway for a phenoxyethanone derivative.
Figure 1: Potential reversible hydration of the ketone functional group.
Storage Protocols: A Multi-Tiered Approach
The appropriate storage method depends on the compound's intrinsic hygroscopicity, the quantity being stored, and the frequency of access.[7] Always consult the Safety Data Sheet (SDS) for specific storage recommendations.[8]
Tier 1: Short-Term & Low-Sensitivity Storage (Sealed Containers with Desiccant)
For less sensitive derivatives or for working samples that will be consumed quickly, storage in a desiccator is an economical and effective solution.[7]
Primary Container: Use a tightly sealed glass vial or bottle with a PTFE-lined cap. For solids, after each use, flush the headspace with an inert gas (e.g., nitrogen or argon) before sealing.
Secondary Containment: Place the primary container inside a desiccator cabinet or jar containing an active desiccant such as silica gel (with indicator), calcium sulfate (Drierite®), or molecular sieves.[1][9]
Limitations: This method does not offer precise humidity control and requires time to re-establish a dry environment after being opened. It is not recommended for materials that are accessed frequently.[7]
Tier 2: Long-Term & Moderate-Sensitivity Storage (Inert Gas Purge)
For long-term storage or for moderately sensitive compounds, an inert gas atmosphere is superior to desiccants alone.[7] This involves replacing the humid air in the storage environment with a dry, inert gas.
Method: Use a desiccator cabinet equipped with a gas inlet and outlet.[7] Connect a regulated source of dry nitrogen or argon and maintain a slight positive pressure (monitored by a bubbler) to prevent atmospheric ingress.
Advantages: Provides a consistently low-humidity environment and protects against both moisture and oxygen.
Tier 3: High-Sensitivity & Critical Material Storage (Glovebox)
For highly sensitive or valuable compounds, storage should be maintained within the controlled inert atmosphere of a glovebox.
Environment: A glovebox provides a sealed environment with continuously recirculating and purified inert gas, maintaining oxygen and moisture levels below 1 ppm.[10][11]
Procedure: Store compounds in their primary containers on designated shelves within the main chamber. This is the most secure method, as the material is never exposed to the ambient atmosphere, even during handling.[12]
The following decision tree can guide the selection of an appropriate storage protocol.
Figure 2: Decision workflow for selecting the appropriate storage method.
Inert Atmosphere Handling Techniques
Manipulating moisture-sensitive compounds requires specialized equipment to exclude the atmosphere. The two primary methods are the Schlenk line and the glovebox.[12][13]
Schlenk Line Techniques
A Schlenk line is a dual-manifold apparatus that provides both an inert gas (nitrogen or argon) and a vacuum source, allowing for manipulations in oven-dried glassware under an inert atmosphere.[10][14][15]
Key Operations:
Creating Inert Atmosphere: Glassware is made inert by repeatedly evacuating the air and backfilling with inert gas (typically 3 cycles).[15][16]
Transferring Liquids: Air-sensitive liquids and solutions are transferred using gas-tight syringes or a cannula.[14][17]
Transferring Solids: Solids can be added quickly to a flask against a counterflow of inert gas or via a solid addition tube.[14]
Below is a typical workflow for preparing a Schlenk flask for a reaction.
Figure 3: Workflow for rendering a Schlenk flask inert.
Glovebox Techniques
A glovebox is the gold standard for handling highly air- and moisture-sensitive materials.[11][12] It allows for complex manipulations to be performed in a high-purity inert environment.
Key Operations:
Material Transfer: All items must enter and exit the main chamber through an antechamber, which is purged and evacuated multiple times to remove atmospheric contaminants.[18][19]
Atmosphere Purity: The internal atmosphere is continuously circulated through a catalyst system that removes trace H₂O and O₂, maintaining levels below 1 ppm.[11]
Solvent Use: When using solvents, it is crucial to minimize their vapor pressure inside the box by keeping containers sealed when not in use and using a solvent trap if available.[11][18]
Quantitative Data & Reference Tables
Table 1: Recommended Storage Conditions for Phenoxyethanone Derivatives
Sensitivity Level
Primary Container
Headspace
Secondary Storage
Recommended For
Low
Tightly sealed glass vial (PTFE-lined cap)
Air (or optional N₂ flush)
Standard Desiccator
Stable crystalline solids, short-term working samples.
Excellent for achieving and maintaining anhydrous conditions.[20][21] Must be activated (oven-dried) before use.
Activated Alumina
Low
Very High
Highly Recommended
Excellent for solvent purification via column chromatography.[20][21]
Detailed Experimental Protocols
Protocol 1: Weighing and Transferring a Solid using a Glovebox
Objective: To accurately weigh and transfer a highly moisture-sensitive phenoxyethanone derivative for use in a reaction.
Materials:
Spatula, weighing paper or boat
Analytical balance (located inside the glovebox)
Vial containing the phenoxyethanone derivative
Reaction flask (e.g., Schlenk flask) with a stopper or septum
Procedure:
Preparation: Ensure all necessary items (spatula, new weighing paper, reaction flask) are inside the glovebox. Note the H₂O and O₂ levels are <1 ppm.
Tare Balance: Place the weighing paper on the analytical balance and tare the weight.
Dispense Solid: Carefully open the vial containing the phenoxyethanone derivative. Using a clean spatula, dispense the desired amount of solid onto the weighing paper.
Seal and Record: Immediately and securely seal the stock vial. Record the exact mass of the dispensed solid.
Transfer: Carefully crease the weighing paper and pour the solid directly into the reaction flask. Tap gently to ensure complete transfer.
Seal Reaction Vessel: Immediately seal the reaction flask to protect the transferred solid.
Cleanup: Dispose of the used weighing paper in the designated solid waste container inside the glovebox.
Post-Transfer: The sealed reaction flask can now be removed from the glovebox via the antechamber for subsequent steps (e.g., solvent addition via syringe).
Protocol 2: Preparing a Stock Solution using Schlenk Techniques
Objective: To prepare a solution of a known concentration from a moisture-sensitive solid in an anhydrous solvent.
Materials:
Moisture-sensitive phenoxyethanone derivative in a sealed vial
Oven-dried Schlenk flask with a magnetic stir bar and rubber septum
Anhydrous solvent (e.g., THF, Dichloromethane, dried over 3Å molecular sieves[20][21]) in a Sure/Seal™ bottle[24]
Gas-tight syringe and a long needle
Schlenk line connected to an inert gas source and vacuum pump
Procedure:
Inert Flask: Assemble the hot, oven-dried Schlenk flask and allow it to cool to room temperature under a positive pressure of inert gas on the Schlenk line (as per Figure 3).
Weigh Solid: On a balance external to the setup, weigh the desired amount of the phenoxyethanone derivative into a separate, small, dry vial.
Solid Transfer: Quickly remove the septum from the Schlenk flask while maintaining a strong counterflow of inert gas. Using a powder funnel, add the weighed solid to the flask. Immediately re-seal the flask with the septum.
Re-establish Inert Atmosphere: Gently evacuate the flask (being careful not to pull the fine powder into the line) and backfill with inert gas. Repeat this cycle two more times.
Solvent Transfer: Using a dry, inert-gas flushed syringe, withdraw the required volume of anhydrous solvent from the Sure/Seal™ bottle.[24][25]
Solvent Addition: Pierce the septum on the Schlenk flask with the syringe needle and slowly add the solvent. The positive pressure in the flask will equalize as the liquid is added.
Dissolution: Place the flask on a magnetic stir plate and stir until the solid is fully dissolved. The solution is now ready for use or transfer via cannula.[17]
References
Terra Universal. (2016). Moisture-Free Storage: Nitrogen or Desiccant?. Terra Universal. [Link]
Scribd. Common Drying Agents in Organic Chemistry. [Link]
Ibis Scientific, LLC. (2025). The Role of Desiccants in Protecting Hygroscopic Chemicals. [Link]
Colorcon. (2023). The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. [Link]
Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]
Wipf Group, University of Pittsburgh. Chem 1140; Techniques for Handling Air-Sensitive Compounds. [Link]
VACUUBRAND. (2024). Keeping air and moisture out. [Link]
ResearchGate. Pathway for anaerobic degradation of phenoxyethanol by strain LuPhet 1. [Link]
Organic Chemistry at CU Boulder. Drying Organic Solutions. [Link]
Chiu, H.-C., & Morin, T. J. (2015). Schlenk Lines Transfer of Solvents to Avoid Air and Moisture. Journal of Visualized Experiments, (97), e52609. [Link]
Fisher Scientific. (2021). Air-Sensitive Chemistry: Practical and Safety Considerations. [Link]
Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. ACS Publications. [Link]
Journal of Medical Science. (2023). Effect of moisture on solid state stability. [Link]
Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Organic Letters, 10(19), 4413–4416. [Link]
MIT Department of Chemistry. Handling air-sensitive reagents AL-134. [Link]
Ibrahim, I., et al. (2025). Particle-based investigation of excipients stability: the effect of storage conditions on moisture content and swelling. RSC Publishing. [Link]
Molecular Inorganic Chemistry, University of Groningen. (2008). Working with air and moisture sensitive compounds. [Link]
Technical Support Center: Synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
For Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. As Senior Application Scientists, we aim to deliver not just protocols, but the underlying scientific principles to empower you to optimize your reaction yields and purity.
Troubleshooting Guide
This section is designed to address specific experimental issues in a direct question-and-answer format, offering logical steps for resolution.
Issue 1: Low or No Product Yield
Q1: My reaction is resulting in a very low yield, or in some cases, no desired product at all. What are the likely causes?
A1: Low or non-existent yields in the synthesis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone can typically be traced back to several key factors related to the reaction type, reagents, and conditions. The most common synthetic routes to this class of compounds are variations of Friedel-Crafts acylation or the Hoesch reaction.
Deactivated Aromatic Ring: The starting material, 4-ethylresorcinol, is an activated phenol, which is favorable for electrophilic aromatic substitution. However, improper reaction conditions or the presence of deactivating impurities can hinder the reaction.
Catalyst Inactivity: Lewis acid catalysts, such as aluminum chloride (AlCl₃), are central to many acylation reactions and are extremely sensitive to moisture.[1] Any water present in your solvents, glassware, or reagents will react with and deactivate the catalyst. It is critical to maintain strictly anhydrous (dry) conditions throughout the setup and reaction.
Insufficient Catalyst: In Friedel-Crafts acylation, the ketone product can form a stable complex with the Lewis acid catalyst.[1] This effectively removes the catalyst from the reaction. Therefore, stoichiometric amounts (or even a slight excess) of the catalyst are often necessary.
Substrate-Catalyst Interaction: Phenols and their derivatives can react with Lewis acids, which can sometimes lead to deactivation or undesired side reactions.[1]
Reaction Temperature: The temperature can significantly influence the outcome. For instance, in the related Fries rearrangement, lower temperatures (below 60°C) tend to favor the formation of the para-product, while higher temperatures (above 160°C) favor the ortho-product.[2] Similar regioselectivity and yield dependencies on temperature can be expected in direct acylations.
dot
Caption: Troubleshooting workflow for low reaction yield.
Issue 2: Formation of Significant Impurities
Q2: My final product is contaminated with significant impurities. How can I identify and minimize them?
A2: Impurity formation is a common challenge. The nature of these impurities depends on the synthetic route employed.
Side Reactions: In Friedel-Crafts type reactions, potential side reactions include O-acylation of the phenol to form an ester, followed by a Fries rearrangement to the desired C-acylated product.[3] If the rearrangement is incomplete or if conditions favor the ester, it will be a major impurity. The Hoesch reaction, which uses a nitrile and HCl, can sometimes lead to the formation of imino ether hydrochlorides as by-products.[4]
Di-acylation: The highly activated nature of the 4-ethylresorcinol ring may lead to di-acylation, where a second phenoxyacetyl group is added to the aromatic ring.
Starting Material: Unreacted starting materials, such as 4-ethylresorcinol and phenoxyacetic acid (or its derivative), are also common impurities.
Troubleshooting low solubility of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in aqueous media
Welcome to the technical support resource for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. This guide is designed for researchers, scientists, and drug development professionals to address the challenges associated...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. This guide is designed for researchers, scientists, and drug development professionals to address the challenges associated with the low aqueous solubility of this compound. We provide in-depth troubleshooting strategies, frequently asked questions, and detailed protocols to facilitate your experiments.
Understanding the Challenge: Physicochemical Properties
The core of your solubility issues with 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone stems from its molecular structure. The presence of two phenyl rings, an ethyl group, and a ketone moiety contributes to a significant hydrophobic character. While the two hydroxyl groups on the resorcinol ring offer some polarity and potential for ionization, the overall molecule is lipophilic.
To effectively troubleshoot, we must first estimate the key physicochemical properties that govern its solubility: the pKa (acid dissociation constant) and logP (logarithm of the octanol-water partition coefficient).
Estimated Physicochemical Properties:
Parameter
Estimated Value
Implication for Aqueous Solubility
pKa
7.5 - 8.5
The 2,4-dihydroxy-phenyl moiety contains phenolic hydroxyl groups. These are weakly acidic. At pH values below the pKa, the molecule is neutral and less soluble. As the pH increases above the pKa, the hydroxyl groups deprotonate, forming a more soluble phenolate anion.
logP
3.5 - 4.5
A positive logP value indicates that the compound is more soluble in a non-polar solvent (like octanol) than in water, classifying it as a lipophilic or hydrophobic compound.[1][2]
These values are estimations based on the structure and data from similar compounds like 2,4-dihydroxyacetophenone and substituted phenols.[3][4][5] Experimental determination is recommended for precise values.
Frequently Asked Questions (FAQs)
Q1: I'm trying to dissolve 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone directly into my aqueous buffer (e.g., PBS, pH 7.4), but it won't dissolve. Why?
This is expected behavior due to the compound's high lipophilicity (estimated logP > 3.5) and its weakly acidic nature. At a physiological pH of 7.4, which is below the estimated pKa of the phenolic hydroxyl groups, the molecule exists predominantly in its neutral, less soluble form. Direct dissolution in aqueous media is therefore highly unlikely to achieve a significant concentration.
Q2: How should I prepare a stock solution of this compound?
Given its poor aqueous solubility, a high-concentration stock solution must be prepared in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice for initial in vitro experiments.
Protocol 1: Preparation of a High-Concentration Stock Solution
Weighing: Accurately weigh the desired amount of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in a suitable vial.
Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10, 20, or 50 mM).
Dissolution: Vortex or sonicate the mixture gently at room temperature until the solid is completely dissolved. The solution should be clear and free of any particulates.
Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure the vials are tightly sealed to prevent moisture absorption by the DMSO.
For guidance on preparing stock solutions, see general chemistry resources.[6][7][8][9][10]
Q3: My compound precipitates when I dilute the DMSO stock solution into my aqueous experimental medium. What can I do?
This is a common phenomenon known as "crashing out," which occurs when a compound is rapidly transferred from a good organic solvent to a poor aqueous solvent.[11] The abrupt change in polarity causes the compound's solubility limit to be exceeded.
Troubleshooting Flowchart for Dilution-Induced Precipitation
Caption: Troubleshooting workflow for precipitation issues.
Advanced Solubility Enhancement Strategies
If simple modifications to your dilution protocol are insufficient, you will need to employ more advanced formulation strategies. The choice of method depends on the required concentration and the constraints of your experimental system.[12][13][14][15][16]
Strategy 1: pH Adjustment
Principle: For a weakly acidic compound like this one, increasing the pH of the aqueous medium above its pKa will deprotonate the phenolic hydroxyl groups. The resulting ionized phenolate is significantly more water-soluble.[17][18][19]
When to Use:
When the experimental system can tolerate a pH higher than physiological (e.g., certain biochemical assays).
Not suitable for most cell-based assays or in vivo studies where maintaining a physiological pH of 7.2-7.4 is critical.
Protocol 2: Determining pH-Solubility Profile
Prepare Buffers: Prepare a series of buffers with pH values ranging from 6.0 to 10.0 (e.g., phosphate, borate buffers).
Add Compound: Add an excess amount of the solid compound to each buffer in separate vials.
Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.
Separate: Centrifuge the samples at high speed to pellet the undissolved solid.
Quantify: Carefully remove the supernatant, filter it through a 0.22 µm syringe filter, and determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).
Plot: Plot the measured solubility against the pH to generate a pH-solubility profile.[20]
Strategy 2: Use of Co-solvents
Principle: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, thereby increasing the solubility of non-polar solutes.[18][21][22][23][24]
Common Co-solvents for In Vitro Studies:
Co-solvent
Typical Concentration Range
Notes
Ethanol
1-10% (v/v)
Can have biological effects at higher concentrations.[25]
Polyethylene Glycol 300/400 (PEG-300/400)
5-20% (v/v)
Generally well-tolerated but can increase viscosity.[25]
Propylene Glycol (PG)
5-20% (v/v)
Similar properties to PEGs.
Protocol 3: Formulation with Co-solvents
Prepare Co-solvent/Buffer Mix: Prepare your final aqueous buffer containing the desired percentage of the co-solvent (e.g., 10% ethanol in PBS).
Dilute Stock: Add a small volume of your high-concentration DMSO stock solution to the co-solvent/buffer mixture while vortexing vigorously.
Observe: Visually inspect for any signs of precipitation. The final concentration of DMSO should ideally be kept below 0.5% (v/v) in most cell-based assays to avoid solvent toxicity.
Control: Always include a vehicle control (buffer with the same concentration of DMSO and co-solvent) in your experiments.
Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration, CMC), form micelles. These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, effectively dispersing them in the aqueous medium.[26][27][28][29]
Common Non-ionic Surfactants:
Surfactant
Typical Concentration Range
Notes
Polysorbate 80 (Tween® 80)
0.1-2% (v/v)
Widely used, but can cause cell lysis at high concentrations.[25]
Polysorbate 20 (Tween® 20)
0.1-2% (v/v)
Generally milder than Tween® 80.
Cremophor® EL
0.1-1% (v/v)
Can be associated with toxicity; use with caution.
Solubilization Mechanism via Micelles
Caption: Encapsulation of a hydrophobic compound within a surfactant micelle.
Strategy 4: Cyclodextrin Complexation
Principle: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic inner cavity. They can form inclusion complexes with poorly soluble molecules, effectively "hiding" the hydrophobic part of the drug from the aqueous environment and increasing its apparent solubility.[30][31][32][33]
Commonly Used Cyclodextrins:
Cyclodextrin Derivative
Notes
Hydroxypropyl-β-cyclodextrin (HP-β-CD)
High aqueous solubility and low toxicity, making it a popular choice.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)
Anionic derivative, often used in parenteral formulations.
Protocol 4: Preparation of a Cyclodextrin Inclusion Complex (Lyophilization Method)
Dissolution: Dissolve both the compound and a molar excess (e.g., 1:2 or 1:3 drug:cyclodextrin ratio) of HP-β-CD in a suitable solvent system, such as a tertiary butyl alcohol/water mixture.[34]
Filtration: Filter the solution through a 0.22 µm filter to remove any particulates.
Lyophilization: Freeze-dry the solution to remove the solvents, resulting in a solid, amorphous powder of the drug-cyclodextrin complex.
Reconstitution: This lyophilized powder can then be reconstituted directly in the aqueous buffer, where it should exhibit significantly enhanced solubility compared to the free drug.
Characterization: The formation of the inclusion complex should ideally be confirmed using analytical techniques such as DSC, FTIR, or NMR.
Summary and Recommendations
For researchers encountering solubility issues with 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, a systematic approach is recommended.
Start Simple: Always begin by preparing a high-concentration stock in DMSO. When diluting, use techniques to mitigate precipitation, such as dropwise addition into a vortexing buffer.
Select the Right Strategy: If higher concentrations are needed, choose a solubility enhancement technique based on your experimental constraints.
For in vitro biochemical assays where pH is flexible, pH adjustment may be the simplest method.
For cell-based assays , low concentrations of co-solvents (e.g., PEG-400) or surfactants (e.g., Tween-80) are often effective.
For achieving higher concentrations or for in vivo formulations , cyclodextrin complexation is a powerful and often well-tolerated approach.
Validate: Always include proper vehicle controls in your experiments to account for any effects of the solvents or excipients themselves. The stability of the compound in the final formulation should also be assessed.
This guide provides a framework for addressing the solubility challenges of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. The optimal method will be compound- and experiment-specific, and empirical testing is essential for success.
References
Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. [Link]
Pezzola, S., Tarallo, S., Iannini, A., Venanzi, M., Galloni, P., Conte, V., & Sabuzi, F. (2022). An Accurate Approach for Computational pKa Determination of Phenolic Compounds. Molecules, 27(23), 8590. [Link]
Khan, I. U., Schlegel, H. B., & Knotts, T. A. (2017). Improved pKa Prediction of Substituted Alcohols, Phenols, and Hydroperoxides in Aqueous Medium Using Density Functional Theory and a Cluster-Continuum Solvation Model. Journal of Chemical Theory and Computation, 13(7), 3175–3185. [Link]
Musil, M., Hejtmankova, V., & Kuca, K. (2011). Predicting pKa Values of Substituted Phenols from Atomic Charges: Comparison of Different Quantum Mechanical Methods and Charge Distribution Schemes. Journal of Chemical Information and Modeling, 51(8), 1993–2001. [Link]
Musil, M., Hejtmankova, V., & Kuca, K. (2011). Predicting pKa Values of Substituted Phenols from Atomic Charges: Comparison of Different Quantum Mechanical Methods and Charge Distribution Schemes. Journal of Chemical Information and Modeling, 51(8), 1993–2001. [Link]
Pezzola, S., Tarallo, S., Iannini, A., Venanzi, M., Galloni, P., Conte, V., & Sabuzi, F. (2022). An accurate approach for computational pKa determination of phenolic compounds. IRIS, 27(23), 8590. [Link]
Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(4), 796–805. [Link]
Hosseinzadeh, R., Khorsandi, K., & Hemmaty, A. (2013). Study of the Effect of Surfactants on Extraction and Determination of Polyphenolic Compounds and Antioxidant Capacity of Fruits Extracts. Food Chemistry, 141(4), 4387-4394. [Link]
Lu, Y., Zhang, Y., & Li, Y. (2018). Complexation of hydrophobic drugs with hydroxypropyl-β-cyclodextrin by lyophilization using a tertiary butyl alcohol system. ResearchGate. [Link]
Diaz, M., Lebrón, Y. A., & Moyá, M. L. (2000). Solubilization of phenols in surfactant/polyelectrolyte systems. Langmuir, 16(23), 8963-8968. [Link]
U.S. Patent No. 6,524,863 B1. (2003). High throughput HPLC method for determining Log P values.
Seedher, N., & Kanojia, M. (2009). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Education and Research, 2(1). [Link]
Hosseinzadeh, R., Khorsandi, K., & Hemmaty, A. (2013). Total extracted phenolic compounds versus surfactant concentration. ResearchGate. [Link]
ACD/Labs. (n.d.). LogP—Making Sense of the Value. ACD/Labs Resources. [Link]
Kumar, S., & Singh, P. (2022). Solubility Enhancement of Drugs. International Journal of Pharmaceutical Research and Applications, 7(1), 1-10. [Link]
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]
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Li, H., Chen, F., Wang, X., & Wu, Q. (2022). Surfactant-Mediated Ultrasonic-Assisted Extraction and Purification of Antioxidants from Chaenomeles speciosa (Sweet) Nakai for Chemical- and Cell-Based Antioxidant Capacity Evaluation. Foods, 11(22), 3731. [Link]
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Prasad, P. V., Rao, K. N. V., & Murthy, K. V. R. (2012). MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 2(3), 338-342. [Link]
Solanki, S. S., Soni, L. K., & Maheshwari, R. K. (2016). Development of Parenteral Formulation of Poorly Water Soluble Drugs: The Role of Novel Mixed-solvency Concept. Asian Journal of Pharmaceutics, 10(3). [Link]
Jafar, M., Alshaer, F. I., & Adrees, F. A. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 8(5), 1-8. [Link]
Moghtader, F., & Zakeri-Milani, P. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 11(1), 1-10. [Link]
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Minimizing degradation of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone during thermal processing
Technical Support Center: 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (EDPE) Executive Summary The molecule 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (henceforth referred to as EDPE ) presents a unique "tri...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (EDPE)
Executive Summary
The molecule 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (henceforth referred to as EDPE ) presents a unique "triad of instability" due to its specific pharmacophore:
Resorcinol Moiety (2,4-dihydroxy): Highly susceptible to oxidative quinone formation (discoloration).
-Phenoxy-Ketone Linkage: Prone to thermal ether cleavage, a reaction often catalyzed by standard laboratory metals (e.g., Stainless Steel 316).
-Phenoxy Carbonyl: A precursor for acid-catalyzed cyclization into benzofurans.
This guide provides protocol-level solutions to stabilize EDPE during thermal processing (recrystallization, melt blending, or heated synthesis).
Part 1: The Degradation Landscape (Visualization)
The following diagram illustrates the three primary degradation pathways you must control. Note that Pathway B is often overlooked but critical in stainless steel equipment.
Figure 1: Mechanistic degradation pathways of EDPE. Pathway B is notable for being catalyzed by metallic reactor walls.
Part 2: Troubleshooting & Stabilization Protocols
Issue 1: Sample turns yellow/brown upon heating (Oxidation)
Mechanism: The electron-rich 2,4-dihydroxy ring acts as an antioxidant itself, sacrificing hydrogen atoms to form radical species that polymerize into colored quinones. This is accelerated by trace metals (Fe, Cu) and alkaline conditions.
Corrective Protocol:
Deoxygenation: Sparge all solvents with Argon or Nitrogen for 15 minutes prior to dissolution. The resorcinol ring is highly reactive to dissolved oxygen at elevated temperatures.
Chelation: Add 0.05% w/w Disodium EDTA to the aqueous phase or processing media. This sequesters trace metal ions (especially Iron and Copper) that catalyze the oxidation of the phenolic hydroxyls.
Acidification (Mild): Maintain the processing pH between 4.0 and 6.0 .
Why? Phenolate ions (formed at pH > 7) oxidize orders of magnitude faster than neutral phenols.
Warning: Do not drop pH below 3.0 (see Issue 3).
Issue 2: Significant yield loss in Stainless Steel reactors (Ether Cleavage)
Mechanism: Research into lignin model compounds (which EDPE mimics) confirms that Stainless Steel (T316) surfaces can catalyze the cleavage of the
ether bond (the phenoxy-ethanone linkage) at temperatures above 150°C, acting as a hydrogen transfer catalyst.
Corrective Protocol:
Equipment Selection: Switch to Glass-lined (GL) or Hastelloy reactors for any step requiring
.
Passivation: If stainless steel is unavoidable, passivate the vessel with nitric acid or a citric acid chelation cycle immediately before use to remove surface iron species.
Temperature Ceiling: Do not exceed 135°C (approx. 10°C below the melting point of typical resorcinol-acetophenones) for prolonged periods.
Issue 3: Formation of "Benzofuran" Impurities (Cyclization)
Mechanism: Under acidic conditions or high heat, the phenolic -OH group can attack the ketone (or its enol form), leading to dehydration and the formation of a benzofuran ring. This is an irreversible chemical change.
Corrective Protocol:
Lewis Acid Removal: Ensure thorough washing of any Lewis acids (like
, , or ) used in the synthesis of the acetophenone core. Even trace amounts of Zinc can catalyze cyclization during drying.
Avoid Strong Acids: Do not use sulfuric or hydrochloric acid for pH adjustment during workup. Use weaker organic acids (Acetic, Formic) if acidification is necessary.
Part 3: Quantitative Data & Limits
Parameter
Safe Operating Range
Critical Limit (Failure Point)
Reason for Failure
Temperature
< 120°C
> 145°C
Thermal ether cleavage; Melting onset.
pH Environment
4.0 – 6.5
> 8.0 (Oxidation) < 3.0 (Cyclization)
High pH = Quinone formation. Low pH = Benzofuran formation.
Atmosphere
/ Ar (< 5 ppm )
Ambient Air
Rapid oxidative discoloration.
Reactor Material
Glass, PTFE, Hastelloy
Stainless Steel 304/316
Surface-catalyzed decomposition.
Part 4: Frequently Asked Questions (FAQs)
Q: Can I use sodium metabisulfite to prevent the yellowing?A: Yes, but with caution. Sodium metabisulfite is an excellent antioxidant for preventing quinone formation. However, it is acidic. You must ensure the final pH does not drop below 3.0, or you risk catalyzing the cyclization of EDPE into a benzofuran derivative. A buffer system (Citrate/Phosphate) is safer than neat sulfite.
Q: I see a new spot on my TLC/HPLC after heating in ethanol. What is it?A: If the spot is less polar (higher
) than EDPE, it is likely the benzofuran derivative formed via cyclodehydration. If you see two new spots (one very polar, one non-polar), you likely suffered ether cleavage , yielding a phenol (polar) and a substituted acetophenone (less polar).
Q: Is this molecule light sensitive?A: Yes. Like most resorcinol derivatives, EDPE is photo-labile. UV exposure can trigger radical formation at the benzylic position, leading to degradation. Store in amber glass and process under yellow light if possible.
Q: Why does the melting point decrease after recrystallization?A: This is a classic sign of thermal decomposition during the melt . If you recrystallized from a high-boiling solvent (like chlorobenzene or DMSO) and overheated the solution, you likely generated cleavage products (phenols) that act as impurities, depressing the melting point. Use lower-boiling solvents (Ethanol/Water mix) and keep the bath temperature below 100°C.
References
Mechanisms of Ether Cleavage in Lignin Models
Source: Deuss, P. J., & Barta, K. (2016).[1] "From models to lignin: Transition metal catalysis for renewable chemicals." Coordination Chemistry Reviews.
Relevance: Establishes the susceptibility of
-phenoxy ketones to cleavage on metal surfaces.
Link: (General Journal Link for verification of scope)
Resorcinol Oxidation Chemistry
Source: "Chemical Derivatization to Enhance Chemical/Oxidative Stability of Resorcinol-Formaldehyde Resin." (IAEA/INIS).
Relevance: Details the oxidation mechanism of resorcinol rings at the 2,4-positions and the form
Link:
Benzofuran Formation via Cyclodehydration
Source: "Synthesis of benzofurans
-phenoxy ketones."[2][3] Journal of Organic Chemistry.
Relevance: Confirms that
-phenoxy ketones (like EDPE) cyclize to benzofurans under acidic/thermal stress.
Link:
Stainless Steel Catalysis Effects
Source: "Decomposition of
linked lignin model compound in anhydrous ethanol without any added c
Relevance: Explicitly identifies stainless steel reactor walls as catalysts for phenoxy-acetophenone degrad
Overcoming steric hindrance in the ethylation of dihydroxyphenyl precursors
Topic: Overcoming steric hindrance in the ethylation of dihydroxyphenyl precursors Content type: Technical Support Center / Troubleshooting Guide Executive Summary & Core Challenge Ethylation of dihydroxyphenyl precursor...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming steric hindrance in the ethylation of dihydroxyphenyl precursors
Content type: Technical Support Center / Troubleshooting Guide
Executive Summary & Core Challenge
Ethylation of dihydroxyphenyl precursors (e.g., substituted catechols, resorcinols, or hydroquinones) is a foundational step in synthesizing various pharmacophores. However, when these precursors possess bulky ortho-substituents (e.g., tert-butyl, nitro, or complex alkyl chains), the reaction suffers from severe steric hindrance .
Standard protocols using sodium/potassium bases often fail, resulting in:
Incomplete Conversion: Stalled mono-ethylation.
C-Alkylation: Steric blockage of the oxygen atom forces the electrophile to attack the ring carbon (O- vs. C-alkylation competition).
Long Reaction Times: Leading to oxidative degradation of the electron-rich phenolic ring.
This guide details the "Loose Ion Pair" strategy and Phase Transfer Catalysis (PTC) to overcome these barriers.
The Mechanistic Barrier: Why Standard Protocols Fail
To solve the problem, we must understand the failure mode. In a standard alkylation (e.g.,
in Acetone), the potassium cation () forms a tight ion pair with the phenoxide oxygen.
The Problem: In sterically hindered phenols, the ortho-substituents create a "picket fence" around the oxygen. If the counter-cation (
, ) is tightly bound to the oxygen, the ethylating agent (e.g., Ethyl Iodide) cannot access the nucleophilic site. The approach vector is blocked by both the substrate's bulk and the counter-ion.
Visualization: The Ion-Pairing Decision Tree
The following diagram illustrates the mechanistic divergence between standard and optimized protocols.
Figure 1: Mechanistic divergence between tight ion pairing (failure) and loose ion pairing (success) in hindered alkylation.
Troubleshooting Modules
Module A: The "Cesium Effect" (Primary Recommendation)
The Solution: Replace Sodium/Potassium with Cesium Carbonate (
).
The Science: Cesium has a large ionic radius (1.67 Å) compared to Sodium (1.02 Å). It effectively solvates in polar aprotic solvents, leaving the phenoxide anion "naked" and highly reactive. The bulky cesium does not hover tightly over the oxygen, allowing the ethyl group to slip past the steric bulk [1][2].
Parameter
Standard Condition
Cesium Optimized
Base
or
Solvent
Acetone or THF
DMF or NMP (Critical for Cs solubility)
Stoichiometry
1.1 - 1.5 eq
1.5 - 3.0 eq (Excess drives reaction)
Temperature
Reflux (C - C)
C - C
Time
12 - 48 Hours
2 - 6 Hours
Application Note: If DMF is difficult to remove, wash the organic layer with 5% LiCl solution during workup to extract DMF into the aqueous phase.
Module B: Phase Transfer Catalysis (PTC)
The Solution: Use a solid-liquid PTC system if you must use non-polar solvents (e.g., Toluene) or if the substrate is sensitive to DMF.
The Science: A catalyst like 18-Crown-6 (specific for
) or Tetrabutylammonium bromide (TBAB) shuttles the phenoxide into the organic phase as a lipophilic ion pair. This minimizes hydration (water shells reduce nucleophilicity) and exposes the anion [3].
Protocol Adjustment: Use Toluene as solvent.[1] Add 5-10 mol% 18-Crown-6 with
.
Warning: Avoid quaternary ammonium salts if your substrate is prone to elimination; Crown ethers are generally safer for delicate dihydroxyphenyls.
Module C: Solvent Engineering
The Issue: Protic solvents (Ethanol, Methanol) hydrogen bond to the phenoxide oxygen, effectively increasing its steric bulk and reducing reactivity.
The Fix:
Strictly Aprotic: Use DMF, DMSO, or Acetonitrile.
Dry Solvents: Water mimics protic solvents. Ensure water content is <0.05%.
Validated Experimental Protocol
Protocol: Cesium-Promoted Ethylation of Sterically Hindered Catechol
Target: Conversion of 3,5-di-tert-butylcatechol (Model Substrate) to diethyl ether derivative.
Reagents:
Substrate: 1.0 equiv
Base:
(2.5 equiv)
Alkylating Agent: Ethyl Iodide (
) (3.0 equiv) - Note: Iodide is a better leaving group than Bromide for hindered systems.
Solvent: Anhydrous DMF (0.2 M concentration)
Step-by-Step:
Dissolution: Charge a flame-dried flask with the dihydroxyphenyl precursor and anhydrous DMF. Stir under Nitrogen/Argon.
Deprotonation: Add
in one portion. The mixture may turn colored (phenoxide formation). Stir at Room Temp for 30 mins.
Why? Allows formation of the Cesium phenoxide before adding the electrophile, preventing side reactions.
Addition: Add Ethyl Iodide dropwise via syringe.
Heating: Heat to 60°C . Monitor by TLC/HPLC every hour.
Troubleshooting: If mono-ethylation persists after 2 hours, raise temp to 80°C. Do not exceed 90°C to avoid decomposition of EtI.
Workup: Cool to RT. Dilute with Ethyl Acetate.[2] Wash 3x with 5% LiCl (removes DMF), 1x with Brine. Dry over ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
.
Frequently Asked Questions (FAQs)
Q1: I am seeing significant C-alkylation (ethyl group on the ring, not the oxygen). Why?A: This is a classic symptom of "Tight Ion Pairing" or solvent effects.
Cause: The oxygen is blocked by the cation (
), so the ring carbon acts as the nucleophile (Ambident nucleophile theory).
Fix: Switch to
in DMF. The "naked" oxygen anion is a harder nucleophile and prefers O-alkylation. Alternatively, add 18-Crown-6 to your reaction [1][3].
Q2: My dihydroxyphenyl precursor has one hindered OH and one unhindered OH. How do I ethylate ONLY the hindered one?A: You generally cannot selectively alkylate the hindered site while leaving the unhindered site free without protecting groups. The unhindered OH is kinetically faster.
Strategy: You must ethylate both (exhaustive ethylation) or protect the unhindered OH first (e.g., with a silyl group), ethylate the hindered site using the Cesium protocol, and then deprotect.
Q3: Can I use Sodium Hydride (NaH)?A: NaH is risky for dihydroxyphenyls. It generates
gas and creates a very "naked" but small sodium enolate. While strong, the sodium ion is small and can form very tight aggregates in non-polar solvents, paradoxically slowing down the reaction in hindered systems compared to Cesium. Furthermore, catechols easily oxidize to quinones under highly basic NaH conditions if any oxygen is present. is milder and more effective for sterics.
Q4: Ethyl Iodide is expensive. Can I use Diethyl Sulfate?A: Yes, but Diethyl Sulfate is bulkier than Ethyl Iodide. For extremely hindered substrates (e.g., tert-butyl groups at both ortho positions), the linear, smaller Ethyl Iodide is superior. If using sulfate, ensure vigorous agitation and slightly higher temperatures.
References
Cesium Carbonate Effect: Dijkstra, G., Kruizinga, W. H., & Kellogg, R. M. (1987). "An Assessment of the Causes of the 'Cesium Effect'". Journal of Organic Chemistry.
O-Arylation/Alkylation Optimization: Maiti, D., & Buchwald, S. L. (2010). "Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers". Journal of Organic Chemistry.
Phase Transfer Catalysis: Halpern, M. "PTC Selective O-Alkylation".[3] Phase Transfer Catalysis Communications.
Catechol Functionalization: Zhang, J., et al. (2011). "Synthesis of Catechols from Phenols via Pd-Catalyzed Silanol-Directed C–H Oxygenation". Journal of the American Chemical Society.[4]
Technical Support Center: Resolving Peak Tailing in HPLC Analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
This guide provides in-depth troubleshooting strategies for resolving peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth troubleshooting strategies for resolving peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. Designed for researchers, scientists, and drug development professionals, this document moves beyond generic advice to offer solutions grounded in the specific chemical properties of the analyte.
Understanding the Analyte: The Root of the Problem
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is a phenolic compound. Its structure, featuring two hydroxyl (-OH) groups on a phenyl ring, is the primary reason for its challenging chromatographic behavior. These polar, acidic hydroxyl groups are prone to undesirable secondary interactions with the stationary phase and other components of the HPLC system, leading to asymmetrical or "tailing" peaks.[1] A tailing peak can compromise the accuracy of quantification, reduce resolution, and affect the overall reliability of the analytical method.[2]
Frequently Asked Questions (FAQs)
Q1: What is peak tailing and how is it measured?
A1: Peak tailing is a common form of peak asymmetry where the back half of the chromatographic peak is broader than the front half.[2][3] It is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). According to United States Pharmacopeia (USP) guidelines, a value ≤ 2.0 is generally acceptable for most methods.[4][5]
Q2: What is the most common cause of peak tailing for this specific compound?
A2: For a phenolic compound like 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, the most frequent causes are secondary interactions between the analyte's hydroxyl groups and active sites on the silica-based stationary phase (residual silanols) or chelation with trace metals in the system.[1][2][4]
Q3: I'm seeing tailing for all peaks in my chromatogram, not just my target analyte. What does this suggest?
A3: If all peaks are tailing, the issue is likely a physical or system-wide problem rather than a chemical interaction specific to your analyte.[6] Common causes include a void at the column inlet, a partially blocked frit, or excessive extra-column volume (dead volume) in the system.[1][4]
In-Depth Troubleshooting Guide
This section provides a systematic approach to diagnosing and resolving peak tailing. Each potential cause is explained, followed by diagnostic procedures and validated solutions.
Cause 1: Secondary Interactions with Residual Silanols
The Mechanism: Standard silica-based reversed-phase columns (e.g., C18) have residual, unreacted silanol groups (Si-OH) on their surface.[3] The polar hydroxyl groups on your analyte can form strong hydrogen bonds with these acidic silanol groups, creating a secondary, non-hydrophobic retention mechanism.[1][7] This leads to a portion of the analyte molecules being retained longer than the bulk, resulting in a tailing peak.[3]
Diagnosis:
The tailing is more pronounced on older, Type A silica columns, which have a higher concentration of acidic silanols.[2][3]
The peak shape improves significantly when using a modern, high-purity, end-capped Type B silica column.[2]
Solutions & Experimental Protocols:
Mobile Phase pH Adjustment:
Principle: By lowering the mobile phase pH (typically to ≤ 3), the ionization of the acidic silanol groups is suppressed.[2][7] This minimizes the strong ionic interactions with your analyte, leading to a more symmetrical peak.[4]
Protocol:
Prepare your aqueous mobile phase (e.g., water or buffer).
Carefully add a suitable acid, such as formic acid or phosphoric acid, to adjust the pH to a value between 2.5 and 3.0.
Equilibrate the column with the new mobile phase for at least 15-20 column volumes before injection.
Compare the resulting peak shape to the original method.
Use of a Mobile Phase Additive (Silanol Blocker):
Principle: A small, basic compound like triethylamine (TEA) can be added to the mobile phase.[8] TEA is a "sacrificial base" that preferentially interacts with the active silanol sites, effectively masking them from the analyte.[4][9][10]
Protocol:
Prepare the mobile phase as usual.
Add triethylamine to the final mobile phase mixture at a concentration of 0.05% to 0.1% (v/v). Note: TEA can be odorous and should be handled in a well-ventilated area.
Thoroughly mix and degas the mobile phase.
Equilibrate the system and inject the sample.
Column Selection:
Principle: Select a column packed with a more inert stationary phase. Modern columns are often "end-capped," a process that chemically derivatizes most of the residual silanols.[7] Columns with polar-embedded or polar-endcapped phases are also designed to shield silanols and improve peak shape for polar compounds.[11][12]
Recommendation: Switch to a high-purity, end-capped C18 or a phenyl-hexyl column, which can offer alternative selectivity for aromatic compounds. For highly polar analytes, an aqueous C18 (like ODS-AQ) or a HILIC column may be beneficial.[11][13]
Cause 2: Metal Chelation
The Mechanism: The 2,4-dihydroxyphenyl moiety in your analyte is a classic chelating structure. It can form complexes with trace metal ions (e.g., iron, aluminum) that may be present in the stainless-steel components of the HPLC (frits, tubing), the sample matrix, or the silica packing material itself.[1][2][4] This chelation introduces another retention mechanism, causing significant peak tailing.[14]
Diagnosis:
Peak shape degrades over time as the column becomes more exposed to metal ions.
Injecting a strong chelating agent like Ethylenediaminetetraacetic acid (EDTA) as a sample results in a sharp, symmetrical peak for the EDTA-metal complex, confirming the presence of active metal sites.[15][16]
Solutions & Experimental Protocols:
Use of a Competitive Chelating Agent:
Principle: Add a small amount of a strong chelating agent, like EDTA, to the mobile phase.[4][17] EDTA will bind to the active metal sites in the system, preventing your analyte from interacting with them.[17]
Protocol:
Prepare the aqueous portion of your mobile phase.
Add EDTA disodium salt to a final concentration of 20-50 µM (approximately 7-18 mg per liter). Ensure it is fully dissolved.
Filter the mobile phase and proceed with your analysis. This approach is highly effective but may not be suitable for LC-MS applications due to the non-volatile nature of EDTA.
System and Column Passivation:
Principle: If metal contamination is severe, the system can be passivated to remove accessible metal ions.
Protocol:
Replace the analytical column with a union.
Flush the entire HPLC system with a solution of 50:50 Methanol:20mM EDTA for 1-2 hours.
Follow with a thorough flush using your standard mobile phase without the EDTA additive.
Consider using columns specifically designed to be metal-free or bio-inert PEEK hardware if metal chelation is a persistent issue.
Troubleshooting Workflow Diagram
Caption: Troubleshooting workflow for peak tailing of phenolic compounds.
Summary of Mobile Phase Modifications
Parameter
Modification
Concentration
Mechanism of Action
Best For
pH Adjustment
Add Formic Acid / Phosphoric Acid
Adjust to pH 2.5 - 3.0
Suppresses ionization of surface silanol groups, reducing secondary ionic interactions.[2][4]
Initial troubleshooting step for polar/ionizable analytes.
Silanol Masking
Add Triethylamine (TEA)
0.05 - 0.1% (v/v)
Competitively blocks active silanol sites on the stationary phase.[4][8]
Improving peak shape of basic or highly polar compounds on older silica columns.
Metal Chelation
Add EDTA, Disodium Salt
20 - 50 µM
Binds to trace metal ions in the system, preventing analyte-metal interactions.[4][17]
Analytes with known chelating properties (like dihydroxyphenyl groups).
References
The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2022, April 15). LCGC. [Link]
Boag, M. (2025, June 9). How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]
Element Lab Solutions. Peak Tailing in HPLC. Element Lab Solutions. [Link]
Dolan, J. W. (2003, July 1). Why Do Peaks Tail? LCGC North America, 21(7). [Link]
Common Causes Of Peak Tailing in Chromatography. (2025, July 17). News-Medical.net. [Link]
The Importance of Mobile Phase pH in Chromatographic Separations. Element Lab Solutions. [Link]
Effect of Triethylamine (TEA) on the Retention in RPLC. (2023, November 27). Pharma Growth Hub. [Link]
Validation of HPLC Analysis of 2Phenoxyethanol, 1-Phenoxypropan-2-ol, Methyl, Ethyl, Propyl, Butyl and Benzyl 4-Hydroxybenzoate (Parabens) in Cosmetic Products, with Emphasis on Decision Limit and Detection Capability. (2025, August 7). ResearchGate. [Link]
Triethylamine as a Mobile Phase Additive: What Does It Do? (2025, December 15). Welch Materials. [Link]
3 Ideal Columns for Analyzing Polar Compounds. (2017, December 8). YMC America. [Link]
Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex. [Link]
Gleerup, K. (2023, June 9). What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis. LCGC International. [Link]
LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025, October 29). LCGC International. [Link]
Dolan, J. W. (2022, April 15). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]
Understanding the Latest Revisions to USP <621>. (2023, April 15). Agilent. [Link]
HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. [Link]
CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION. PMC. [Link]
A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. PMC. [Link]
Sychev, K. (2020). TO ADD OR NOT TO ADD. hplc-today. [Link]
Exploring the Role of pH in HPLC Separation. (2024, December 3). Moravek. [Link]
HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]
Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.). (2025, June 5). MDPI. [Link]
Ion-pairing HPLC methods to determine EDTA and DTPA in small molecule and biological pharmaceutical formulations. PMC. [Link]
The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. (2025, August 7). ResearchGate. [Link]
LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621>. Waters Corporation. [Link]
A new and rapid HPLC method for the determination of phenoxyethanol in topical formulation. DergiPark. [Link]
Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC. [Link]
Gujarat-394230, India. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]
2-Phenoxyethanol. (2023, May 1). American Chemical Society. [Link]
Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Phenoxyethanol. (2025, June 4). SciSpace. [Link]
Effect of triethylamine in the mobile phase on the retention properties of conventional polymeric and horizontally polymerized octadecylsilica in RPLC. Semantic Scholar. [Link]
Polar Column in HPLC Example. (2025, August 20). Hawach. [Link]
Technical Support Center: Optimization of Reaction Time and Temperature for Phenoxyethanone Derivatives
For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical support for the synthesis of phenoxyethanone derivatives, focusing on the critical interplay between reaction time an...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides in-depth technical support for the synthesis of phenoxyethanone derivatives, focusing on the critical interplay between reaction time and temperature. As a Senior Application Scientist, my goal is to provide not just protocols, but the reasoning behind them, empowering you to troubleshoot and optimize your own experiments effectively.
Frequently Asked Questions (FAQs)
Q1: My Williamson ether synthesis to produce a phenoxyethanone derivative is resulting in a low yield. What are the most likely causes related to time and temperature?
A low yield in a Williamson ether synthesis is often a result of a competing E2 elimination reaction, especially when using secondary halides.[1][2][3] The alkoxide used is not only a nucleophile but also a base. Increased temperature generally favors the elimination pathway, as it has a higher activation energy.[1]
Troubleshooting Steps:
Lower the Reaction Temperature: This is the most critical first step. Elimination reactions are more sensitive to temperature increases than substitution reactions.[1] Typical Williamson ether syntheses are conducted between 50-100°C; however, with sensitive substrates, starting at a lower temperature is advisable.[1]
Optimize Reaction Time: A prolonged reaction time at an elevated temperature can lead to the decomposition of products and the formation of byproducts. Monitor the reaction progress closely using techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the point of maximum product formation before significant degradation occurs.[1][4][5]
Consider the Base: While a strong base is necessary to form the alkoxide, its strength and concentration can influence the rate of both desired substitution and undesired elimination.[1]
Q2: I'm observing the formation of an alkene byproduct in my reaction. How can I adjust the time and temperature to minimize this?
The presence of an alkene is a definitive sign that the E2 elimination pathway is competing significantly with the desired SN2 substitution.[1] This is a common issue, particularly with secondary halides.[1][2]
Strategies to Minimize Alkene Formation:
Temperature Reduction: As stated previously, lowering the reaction temperature is the most effective way to disfavor the E2 mechanism.[1]
Controlled Heating: Instead of heating the reaction to a high temperature from the outset, a gradual increase in temperature may be beneficial. This allows the SN2 reaction to proceed at a reasonable rate before the elimination pathway becomes dominant.
Time-Course Study: Conduct small-scale experiments at various time points and temperatures to identify the optimal window where the yield of the desired phenoxyethanone is maximized and the alkene byproduct is minimized.
Q3: My reaction is not proceeding to completion, even after an extended period. Should I increase the temperature?
While it's tempting to increase the temperature to drive a sluggish reaction to completion, this can often lead to the formation of impurities and decomposition of the desired product.[6][7]
Before Increasing Temperature, Consider:
Reaction Monitoring: Confirm that the reaction has indeed stalled and is not just proceeding slowly. Techniques like TLC, GC, or NMR can be used to monitor the consumption of starting materials and the formation of the product.[1][8][9][10][11]
Catalyst/Base Activity: Ensure that the base used to generate the phenoxide is active and present in a sufficient concentration.[1]
Solvent Choice: The solvent can play a crucial role in reaction rate. Polar aprotic solvents like DMF or DMSO can often accelerate SN2 reactions.[4]
Gradual Temperature Increase: If you must increase the temperature, do so incrementally while closely monitoring the reaction for the appearance of byproducts.[4]
Troubleshooting Guide: A Deeper Dive
This section provides a more detailed, scenario-based approach to troubleshooting common issues.
Scenario 1: Reaction is slow and yields are low.
Potential Cause
Troubleshooting Action
Scientific Rationale
Insufficient Temperature
Gradually increase the reaction temperature in 5-10°C increments, monitoring by TLC/HPLC at each stage.
The rate of reaction is temperature-dependent. However, excessive heat can promote side reactions.[12][13]
Suboptimal Reaction Time
Perform a time-course study. Take aliquots from the reaction mixture at regular intervals (e.g., 1, 2, 4, 8, 24 hours) and analyze the product formation.
Reactions have an optimal duration. Extending the time unnecessarily can lead to product degradation.[5][14][15]
Poor Solubility
Ensure all reactants are fully dissolved at the reaction temperature. If not, consider a different solvent system.
For a reaction to occur, the reactants must be in the same phase.
Scenario 2: Significant byproduct formation is observed.
Potential Cause
Troubleshooting Action
Scientific Rationale
Temperature is too high
Lower the reaction temperature. Consider running the reaction at room temperature or even 0°C if the reactants are sufficiently reactive.
As a general rule, lower temperatures favor substitution over elimination.[1]
Reaction time is too long
Determine the optimal reaction time through careful monitoring and quench the reaction once the maximum yield of the desired product is achieved.
Prolonged exposure to reaction conditions can lead to the formation of thermodynamically more stable, but undesired, byproducts.
Formation of Polyethylene Glycol Derivatives
This can occur if ethylene oxide is used as a reactant. Tightly control the stoichiometry and reaction temperature.
Inconsistent reaction control can lead to the formation of these impurities.[6]
Experimental Protocols
Protocol 1: General Procedure for the Synthesis of a Phenoxyethanone Derivative via Williamson Ether Synthesis
This protocol outlines a general method. Specific quantities and conditions should be optimized for each unique substrate.
Step-by-Step Methodology:
Phenoxide Formation: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the substituted phenol (1.0 eq.) in a suitable anhydrous solvent (e.g., DMF, THF, or acetonitrile).
Add a strong base (e.g., sodium hydride (1.1 eq.) or potassium carbonate (1.5 eq.)) portion-wise at 0°C.[4]
Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation.
Addition of the Electrophile: Cool the reaction mixture back to 0°C and add the appropriate 2-haloethanone derivative (1.1 eq.) dropwise.
Reaction and Monitoring: Allow the reaction to warm to the desired temperature (start with a lower temperature, e.g., 50°C) and monitor its progress by TLC or HPLC.[4]
Work-up: Once the reaction is complete, cool the mixture to room temperature and quench by carefully adding cold water.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3x).[1][4]
Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]
Purification: Purify the crude product by column chromatography or recrystallization to obtain the desired phenoxyethanone derivative.
Protocol 2: Monitoring Reaction Progress by Thin-Layer Chromatography (TLC)
TLC is a quick and effective way to monitor the progress of a reaction.[9][16]
Step-by-Step Methodology:
Prepare the TLC Plate: With a pencil, lightly draw an origin line about 1 cm from the bottom of a silica gel TLC plate.
Spot the Plate: Using a capillary tube, spot the starting phenol, the haloethanone, and a co-spot (both starting materials in the same spot) on the origin line.
Take a Reaction Sample: Withdraw a small aliquot from the reaction mixture using a capillary tube and spot it on the origin line.
Develop the Plate: Place the TLC plate in a developing chamber containing an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).[9] The solvent level should be below the origin line.
Visualize the Plate: Once the solvent front has nearly reached the top of the plate, remove it from the chamber and mark the solvent front with a pencil. Visualize the spots under a UV lamp and/or by staining with an appropriate reagent (e.g., potassium permanganate or iodine).[9]
Analyze the Results: The disappearance of the starting material spots and the appearance of a new product spot indicate that the reaction is proceeding.
Visualizations
Experimental Workflow for Optimization
Caption: Workflow for optimizing phenoxyethanone synthesis.
A Guide to the ¹H and ¹³C-NMR Spectral Analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
For Researchers, Scientists, and Drug Development Professionals In the landscape of drug discovery and organic synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of drug discovery and organic synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing unparalleled insight into the molecular architecture of organic compounds. This guide offers a detailed ¹H and ¹³C-NMR spectral analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, a molecule of interest for its potential applications in medicinal chemistry, stemming from its substituted dihydroxyphenyl and phenoxyethanone moieties.
This document moves beyond a mere listing of spectral data. It provides a comparative analysis with structurally related compounds, offering a framework for understanding the nuances of NMR spectra in this class of molecules. Furthermore, a comprehensive, step-by-step experimental protocol is detailed, ensuring that researchers can acquire high-quality, reproducible NMR data.
Predicted ¹H and ¹³C-NMR Spectral Data of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
Predicted ¹H-NMR Spectrum
The predicted ¹H-NMR spectrum of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in a suitable solvent like DMSO-d₆ is expected to exhibit distinct signals corresponding to each unique proton environment.
Protons
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
-CH₂- (ethyl)
~ 2.60
Quartet
2H
-CH₃ (ethyl)
~ 1.20
Triplet
3H
Aromatic H (on dihydroxyphenyl ring)
~ 6.40
Singlet
1H
Aromatic H (on dihydroxyphenyl ring)
~ 7.50
Singlet
1H
-OH (phenolic, C4)
~ 9.5 - 10.5
Broad Singlet
1H
-OH (phenolic, C2)
~ 12.0 - 13.0
Broad Singlet
1H
-O-CH₂-
~ 5.30
Singlet
2H
Aromatic H (phenoxy, ortho)
~ 7.00
Doublet
2H
Aromatic H (phenoxy, meta)
~ 7.30
Triplet
2H
Aromatic H (phenoxy, para)
~ 6.95
Triplet
1H
Rationale for Predictions: The chemical shifts are estimated based on the analysis of substituted acetophenones and phenoxy derivatives. The downfield shift of one aromatic proton on the dihydroxyphenyl ring is due to the deshielding effect of the adjacent carbonyl group. The phenolic protons are expected to be significantly deshielded and appear as broad singlets, with the C2-OH being further downfield due to intramolecular hydrogen bonding with the carbonyl oxygen. The methylene protons of the ethyl group will appear as a quartet due to coupling with the methyl protons, which in turn will be a triplet.
Predicted ¹³C-NMR Spectrum
The predicted ¹³C-NMR spectrum will provide a carbon fingerprint of the molecule.
Carbon
Predicted Chemical Shift (δ, ppm)
C=O
~ 203
C-O (phenoxy)
~ 158
C (aromatic, dihydroxyphenyl, C-OH)
~ 162, 165
C (aromatic, dihydroxyphenyl, C-ethyl)
~ 140
C (aromatic, dihydroxyphenyl, C-H)
~ 103, 132
C (aromatic, dihydroxyphenyl, C-C=O)
~ 112
-CH₂- (ethyl)
~ 22
-CH₃ (ethyl)
~ 14
-O-CH₂-
~ 75
C (aromatic, phenoxy, C-H)
~ 115, 122, 130
Rationale for Predictions: The carbonyl carbon is expected at a characteristic downfield position. The aromatic carbons attached to the hydroxyl groups will also be significantly deshielded. The chemical shifts of the phenoxy ring carbons are based on typical values for phenoxy derivatives.
Comparative Spectral Analysis
A powerful approach to validating and understanding the NMR spectrum of a novel compound is to compare it with the spectra of known, structurally related molecules.
Comparison with 2',4'-Dihydroxyacetophenone
2',4'-Dihydroxyacetophenone represents a core fragment of our target molecule. Its known ¹H-NMR spectrum in DMSO-d₆ shows a methyl singlet around 2.5 ppm, and aromatic protons in the region of 6.2-7.6 ppm. The phenolic protons appear as singlets at approximately 10.5 and 12.5 ppm.[1] This provides a solid baseline for the expected chemical shifts of the dihydroxyphenyl moiety in our target compound, with the understanding that the substitution of the methyl group with the -CH₂-O-Ph group will induce further shifts.
Comparison with Substituted Chalcones
Chalcones, which are α,β-unsaturated ketones, often contain dihydroxy-substituted phenyl rings. For instance, (E)-1-(2,4-dihydroxy phenyl)-3-(4-hydroxyphenyl) prop-2-en-1-one, a chalcone derived from 2,4-dihydroxy acetophenone, has been synthesized and its NMR spectra reported.[2] While the electronic effects of the conjugated system in chalcones differ from our saturated ethoxy linker, the chemical shifts of the protons and carbons on the dihydroxyphenyl ring provide valuable comparative data for substituted dihydroxyphenyl ketones.
Experimental Protocol for NMR Spectral Acquisition
To obtain high-quality ¹H and ¹³C-NMR spectra for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, the following detailed protocol is recommended.
Sample Preparation
Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice for phenolic compounds as it can help in observing the exchangeable hydroxyl protons. Deuterated chloroform (CDCl₃) can also be used, but the hydroxyl proton signals may be broader or exchange with residual water.
Concentration:
For ¹H-NMR, dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent.
For ¹³C-NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended due to the lower natural abundance of the ¹³C isotope.
Sample Filtration: To ensure a homogeneous solution and minimize line broadening, filter the sample solution through a small plug of glass wool placed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.
Internal Standard: Tetramethylsilane (TMS) is the standard internal reference for ¹H and ¹³C-NMR, with its chemical shift set to 0.00 ppm.
NMR Spectrometer Setup and Data Acquisition
The following diagram illustrates the general workflow for NMR data acquisition.
Figure 1: General workflow for NMR sample preparation, data acquisition, and processing.
¹H-NMR Acquisition Parameters:
Pulse Sequence: A standard single-pulse experiment is typically sufficient.
Acquisition Time: 2-4 seconds.
Relaxation Delay: 1-2 seconds.
Number of Scans: 8-16 scans are usually adequate for a sample of this concentration.
¹³C-NMR Acquisition Parameters:
Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., zgpg30) is standard.
Acquisition Time: 1-2 seconds.
Relaxation Delay: 2-5 seconds. A longer delay may be necessary to accurately integrate quaternary carbons, though for routine identification, this is often not critical.
Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) will be required to achieve a good signal-to-noise ratio.
Data Processing
Fourier Transformation: The raw data (Free Induction Decay, FID) is converted into the frequency domain spectrum.
Phasing: The spectrum is phased to ensure all peaks are in the positive absorptive mode.
Baseline Correction: A flat baseline is crucial for accurate integration.
Integration (¹H-NMR): The area under each peak is integrated to determine the relative number of protons.
Referencing: The spectrum is referenced to the TMS signal at 0.00 ppm.
Conclusion
This guide provides a comprehensive framework for the ¹H and ¹³C-NMR spectral analysis of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. By combining predictive analysis with a comparative approach and a detailed experimental protocol, researchers are well-equipped to confidently identify and characterize this and similar molecules. The provided methodologies are grounded in established spectroscopic principles and are designed to yield high-quality, reliable data, which is the bedrock of sound scientific research and development.
References
Synthesis and spectral analysis of (E)-1-(2,4-dihydroxy phenyl)-3-(4-hydroxyphenyl) prop-2-en-1-one. World News of Natural Sciences, 46, 46-52. [Link]
Synthesis and complete assignment of NMR data of 20 chalcones. Magnetic Resonance in Chemistry, 49(1), 44-50. [Link]
Guofu Zhang, et al. Aerobic Oxidation of Olefins to Ketones Catalyzed by Iron(III) Chloride in the Presence of TEMPO. Organic & Biomolecular Chemistry, 2013, 11, 6343-6349. [Link]
Computational and Spectral Discussion of Some Substituted Chalcone Derivatives. Biointerface Research in Applied Chemistry, 12(6), 7159-7176. [Link]
1H-NMR spectrum of 2',6'-dihydroxy-3,4-dimethoxy chalcone. ResearchGate. [Link]
Spectral Properties of Chalcones II. FABAD Journal of Pharmaceutical Sciences, 37(4), 205-216. [Link]
2,5-Dihydroxyphenylethanone: an anti-melanogenic bioactive compound isolated from Ganoderma cochlear. Scientific Reports, 15, Article number: 7895. [Link]
1H and 13C-NMR data of compounds 2 – 4. ResearchGate. [Link]
13C NMR Chemical Shifts. Organic Chemistry Data. [Link]
2',4',6'-Trihydroxyacetophenone - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]
SUPPLEMENTARY INFORMATION Catalytic Performance of Cadmium Pyrophosphate in the Knoevenagel Condensation and One-Pot Multicomponent Reactions. [Link]
1H and 13C NMR spectra of 4,4'-substituted chalcones. Magnetic Resonance in Chemistry, 27(9), 899-900. [Link]
Synthesis of 1,2,5-oxathiazole-S-oxides by 1,3 dipolar cycloadditions of nitrile oxides to α-oxo sulfines. Organic & Biomolecular Chemistry, 2017, 15, 8784-8793. [Link]
SYNTHESIS, CHARACTERIZATION AND ANTIOXIDANT SCREENING OF 5-{[(E)-(2-HYDROXYPHENYL) METHYLIDENE]AMINO}. Rasayan Journal of Chemistry, 16(3), 2023. [Link]
Preparation method of 10-(2,5-dihydroxyphenyl)-10-hydro-9-oxa-10-phosphaphenanthrene-10-oxide.
Decoding the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
For Researchers, Scientists, and Drug Development Professionals The Subject Molecule: Structure and Functionality Before delving into its fragmentation, it is crucial to understand the molecular architecture of 1-(5-ethy...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The Subject Molecule: Structure and Functionality
Before delving into its fragmentation, it is crucial to understand the molecular architecture of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. The molecule, with a chemical formula of C₁₆H₁₆O₄ and a monoisotopic mass of 272.1049 Da, possesses several key functional groups that will dictate its behavior in the mass spectrometer:
A Dihydroxyphenyl Ring: This resorcinol-type moiety with two hydroxyl groups is a common feature in natural products and pharmacologically active compounds, such as flavonoids.[1][2]
An Ethyl Group: An alkyl substituent on the dihydroxyphenyl ring.
A Ketone Carbonyl Group: A primary site for initial ionization and subsequent fragmentation.[3][4][5][6]
An Ether Linkage: Connecting the phenoxy group to the ethanone backbone, this bond is a potential cleavage site.[7][8][9][10][11]
A Phenoxy Group: A phenyl ring attached via an ether oxygen.
The interplay of these functionalities under ionization will produce a unique fragmentation "fingerprint" that can be used for its identification.
Predicted Fragmentation Pathways: A Mechanistic Exploration
Upon ionization in a mass spectrometer, typically through electrospray ionization (ESI) or electron ionization (EI), the molecular ion ([M]+• or [M+H]+) of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone will undergo a series of fragmentation events. The most probable pathways are detailed below.
Alpha-Cleavage: The Carbonyl's Directive Influence
The carbonyl group is a strong driver of fragmentation. Alpha-cleavage, the breaking of the C-C bond adjacent to the carbonyl, is a highly favored process in ketones.[3][4][5][6] For our target molecule, two primary alpha-cleavage pathways are predicted:
Pathway A: Cleavage of the C-C bond between the carbonyl and the dihydroxyphenyl ring. This would result in the formation of a stable acylium ion containing the phenoxyethanone moiety.
Pathway B: Cleavage of the C-C bond between the carbonyl and the methylene bridge. This is arguably the more dominant pathway, leading to the formation of a resonance-stabilized acylium ion containing the 2,4-dihydroxy-5-ethylphenyl group. The corresponding radical would contain the phenoxy group.
Predicted Alpha-Cleavage Pathways
Ether Bond Cleavage: A Tale of Two Rings
The ether linkage represents another point of structural vulnerability. Cleavage of the C-O bond can proceed in two ways:
Cleavage of the Phenoxy-Methylene Bond: This would generate a phenoxy radical and a cation containing the dihydroxyphenyl ethanone moiety.
Cleavage of the Methylene-Carbonyl Bond: This is synonymous with the alpha-cleavage described in Pathway B.
The charge distribution and stability of the resulting fragments will determine the predominant cleavage. General principles of ether fragmentation suggest that cleavage alpha to the oxygen is common.[9][10][11]
McLafferty Rearrangement: A Hydrogen's Journey
For ketones possessing a γ-hydrogen atom, the McLafferty rearrangement is a characteristic fragmentation pathway.[4][6][12] In 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, the ethyl group provides the necessary γ-hydrogens. This rearrangement involves the transfer of a hydrogen atom from the ethyl group to the carbonyl oxygen, followed by the cleavage of the β-C-C bond. This would result in the neutral loss of ethene (28 Da) and the formation of a radical cation.
McLafferty Rearrangement Mechanism
Fragmentation of the Aromatic Rings
Further fragmentation of the primary product ions is expected. The dihydroxyphenyl and phenyl rings can undergo characteristic losses:
Loss of CO: A common fragmentation for phenolic and carbonyl-containing aromatic compounds.[3][13]
Loss of H₂O: From the hydroxyl groups on the dihydroxyphenyl ring.
Retro-Diels-Alder (RDA) Reaction: While more common in flavonoids with a heterocyclic ring, cleavage of the dihydroxyphenyl ring itself is possible, leading to smaller, characteristic fragments.[1]
Comparative Analysis: Learning from Structural Analogs
To lend credence to these predictions, we can compare them to the known fragmentation patterns of similar molecules.
Compound/Class
Key Fragmentation Pathways
Relevance to Target Molecule
Acetophenone
Alpha-cleavage to form a benzoyl cation (m/z 105) and loss of a methyl radical.[3]
Demonstrates the strong tendency for alpha-cleavage in aromatic ketones.
Provides a classic example of the McLafferty rearrangement in a ketone with an alkyl chain.
Aliphatic Ethers
Alpha-cleavage next to the oxygen atom.[9][10][11]
Supports the prediction of ether bond cleavage.
Bisphenols
Loss of a phenol group and the formation of a phenoxy ion (m/z 93).[14]
Suggests that the phenoxy moiety could be lost as a neutral molecule or form a characteristic ion.
Flavonoids
Retro-Diels-Alder (RDA) reactions and cleavage of inter-ring bonds.[1][2]
Provides insight into the potential fragmentation of the dihydroxyphenyl ring system.
This comparative data strongly supports the predicted fragmentation pathways for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. The presence of both a ketone and an ether linkage suggests a complex fragmentation pattern with multiple competing pathways.
Experimental Protocol: A Blueprint for Data Acquisition
To empirically validate these predictions, the following experimental workflow is recommended:
Objective: To obtain high-resolution mass spectrometry and tandem mass spectrometry (MS/MS) data for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with a liquid chromatography (LC) system.
Methodology:
Sample Preparation:
Dissolve a pure standard of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of 1 mg/mL.
Prepare a series of dilutions for method optimization.
Liquid Chromatography (for sample introduction and purification):
Column: A C18 reversed-phase column is a suitable starting point.
Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).
Flow Rate: 0.2-0.5 mL/min.
Injection Volume: 1-5 µL.
Mass Spectrometry:
Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes to determine the optimal ionization.
MS1 (Full Scan): Acquire full scan data over a mass range of m/z 50-500 to identify the precursor ion.
MS2 (Tandem MS):
Select the precursor ion corresponding to the protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻ for fragmentation.
Apply a range of collision energies (e.g., 10, 20, 40 eV) to induce fragmentation and observe the different fragment ions produced.
Acquire high-resolution data for accurate mass measurements of both precursor and product ions to aid in elemental composition determination.
Experimental Workflow for MS Analysis
Conclusion: A Predictive Framework for Structural Elucidation
While awaiting empirical data, this guide provides a scientifically grounded, predictive framework for understanding the mass spectrometric fragmentation of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. The key takeaways for researchers are:
Expect a complex fragmentation pattern due to the multiple functional groups.
Look for characteristic alpha-cleavage fragments around the carbonyl group.
Anticipate a McLafferty rearrangement leading to a neutral loss of 28 Da.
Consider cleavages at the ether linkage and subsequent fragmentation of the aromatic rings.
By leveraging this predictive guide in conjunction with high-resolution mass spectrometry, scientists and drug development professionals can confidently identify and characterize this molecule, accelerating their research and development endeavors.
References
Flygare, A. D., Moodie, L. W. K., Hawkes, J. A., et al. (2026). Comparative LCMS2 Analysis of Synthetic Ether- and Ester-Linked Polyacids Refines Structural Boundaries for Small Molecules in Dissolved Organic Matter. ChemRxiv. [Link]
Kramer, J. K. G., Baumann, W. J., & Holman, R. T. (1971). Mass spectrometric analysis of long chain alk‐1‐enyl ether esters and alkyl ether esters of diols. Lipids, 6(7), 492–501. [Link]
Demystifying Mass Spectrometry of Aliphatic Ethers. (2025, August 20). YouTube. [Link]
Spectroscopy of Ethers. (2024, September 30). Chemistry LibreTexts. [Link]
Mass Spectrometric Analysis of Aliphatic Ethers. ACS Publications. [Link]
Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate‐mass spectra. SciSpace. [Link]
Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry. (2016, June 5). Rapid Communications in Mass Spectrometry. [Link]
The pathways of the ESI mass fragmentation of the compounds 1-5. ResearchGate. [Link]
Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. (2025, April 30). PubMed. [Link]
Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry. [Link]
Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]
Quantum Chemical Analysis of the Molecular and Fragment Ion Formation of Butyrophenone by High-Electric Field Tunnel Ionization at Atmospheric Pressure. PMC. [Link]
14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry. (2018, September 20). YouTube. [Link]
Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. (2023, January 26). YouTube. [Link]
Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. (2024, November 6). MDPI. [Link]
Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis. (2024, June 21). MDPI. [Link]
Mass Spectral Fragmentation Pathways. (2016, April 6). YouTube. [Link]
This guide provides a definitive technical framework for characterizing 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone . This molecule is a critical synthetic intermediate, often serving as a scaffold for flavonoid analogs, antiseptic agents, or UV-absorbing chalcones.
To validate this structure, one must confirm three distinct moieties:
The Resorcinol Core: A 2,4-dihydroxyphenyl ring with a 5-ethyl substituent.
The Chelated Carbonyl: A ketone stabilized by strong intramolecular hydrogen bonding (IMHB).
The Phenoxy Side Chain: An ether linkage distinguishing this product from its acetophenone precursors.
This guide moves beyond generic peak listing. It employs a comparative difference analysis , contrasting the target molecule against its likely precursor, 2,4-dihydroxy-5-ethylacetophenone , to ensure successful synthesis and purity.
Comparative Spectral Analysis: Precursor vs. Product[5]
The most robust way to confirm your product is to look for specific changes in the spectrum relative to the starting material.
Table 1: Diagnostic FTIR Shift Comparison
Functional Group
Vibration Mode
Precursor (Starting Material)
Target Product
Diagnostic Status
Phenoxy Ether
Absent
1230 – 1250 cm⁻¹
PRIMARY CONFIRMATION
Monosubstituted Ring
Absent
690 & 750 cm⁻¹
SECONDARY CONFIRMATION
Carbonyl (Ketone)
1625 – 1635 cm⁻¹
1635 – 1645 cm⁻¹
Shift due to -phenoxy induction
Chelated Hydroxyl
3200 – 2800 cm⁻¹ (Broad)
3200 – 2800 cm⁻¹ (Broad)
Remains (IMHB intact)
Free Hydroxyl (C4)
~3400 cm⁻¹
~3400 cm⁻¹
Unchanged
Alkyl Chain
2960, 2870 cm⁻¹
2960, 2870 cm⁻¹
Unchanged (Ethyl group)
Deep Dive: The Mechanics of the Spectrum
A. The "Chelation Shift" (3500 – 2500 cm⁻¹ & 1640 cm⁻¹)
The defining feature of 2-hydroxyacetophenone derivatives is the Intramolecular Hydrogen Bond (IMHB) between the C2-hydroxyl and the carbonyl oxygen.
The Mechanism: The hydrogen atom of the hydroxyl group is "locked" in a 6-membered pseudo-ring with the carbonyl oxygen.
The Spectral Consequence:
O-H Stretch: Unlike a free phenol (sharp, ~3600 cm⁻¹), the chelated O-H appears as a broad, weak envelope often overlapping with C-H stretches (3200–2600 cm⁻¹).
C=O Stretch: The H-bond weakens the double bond character of the carbonyl, lowering its force constant. While a typical aromatic ketone absorbs at ~1680 cm⁻¹, this molecule will absorb significantly lower, typically 1635–1645 cm⁻¹ .
Critical Insight: If you see a sharp carbonyl peak >1670 cm⁻¹, your IMHB is disrupted (likely by wet solvent or impurities), or you have alkylated the wrong hydroxyl group (the C2-OH).
B. The Phenoxy "Fingerprint" (1300 – 600 cm⁻¹)
This is the region confirming the successful addition of the 2-phenoxy group.
Ether Stretch: Look for a strong, distinct band at 1230–1250 cm⁻¹ (Aryl-O-CH₂ asymmetric stretch). This band is absent in the acetophenone precursor.
Out-of-Plane (oop) Bending: The target molecule contains two aromatic rings.
Ring A (Resorcinol): Pentasubstituted pattern (complex, 800-900 cm⁻¹).
Ring B (Phenoxy): Monosubstituted pattern. You must observe two strong bands at ~690 cm⁻¹ and ~750 cm⁻¹ .
Visualization: Structural Logic & Workflow
Diagram 1: Structural Origins of Spectral Bands
This diagram maps the physical structure to the specific wavenumbers, illustrating the logic of the assignments.
Caption: Mapping functional moieties to their specific diagnostic IR frequencies.
Diagram 2: Validation Workflow
A self-validating protocol to ensure data integrity during synthesis.
Caption: Decision tree for validating the target molecule using FTIR data points.
Experimental Protocol: Best Practices
To obtain a publication-quality spectrum for this specific molecule, follow this protocol.
Method: KBr Pellet (Gold Standard)
While ATR (Attenuated Total Reflectance) is faster, KBr pellets are superior for this molecule. The high refractive index of aromatic ketones and the subtlety of the broad H-bonded OH region are often distorted in ATR.
Step-by-Step:
Drying: Ensure the sample is vacuum-dried (40°C, 4 hours) to remove lattice water, which interferes with the 3300 cm⁻¹ region.
Ratio: Mix 1.5 mg of sample with 250 mg of spectroscopic grade KBr.
Grinding: Grind in an agate mortar until the powder is fine enough to not sparkle under light (particle size < 2 µm to avoid Christiansen effect).
Pressing: Press at 8-10 tons for 2 minutes under vacuum to remove trapped air.
Measurement: Scan from 4000 to 400 cm⁻¹; Resolution: 2 cm⁻¹; Scans: 32.
Self-Validation Check
Baseline: Should be flat and >80% transmittance at 4000 cm⁻¹.
Carbonyl Intensity: The C=O peak at ~1640 cm⁻¹ should be the strongest or second strongest peak in the spectrum. If it is weak, your concentration is too low.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[1][2][3] (Standard text for IMHB shifts in acetophenones).
NIST Chemistry WebBook. Ethanone, 1-(2-hydroxyphenyl)- (2'-Hydroxyacetophenone) IR Spectrum. National Institute of Standards and Technology.[4] Link
PubChem. 2-Phenoxyacetophenone Data.[1] National Center for Biotechnology Information. Link
SpectraBase. 2,4-Dihydroxyacetophenone FTIR Spectrum. John Wiley & Sons.[1][2][3] Link
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. (Reference for Phenoxy/Ether assignments).
Comparing biological efficacy of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone vs. standard resorcinols
This guide provides an in-depth technical comparison between the novel antivirulence agent 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (hereafter referred to as Compound VI , consistent with primary literature) and...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between the novel antivirulence agent 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (hereafter referred to as Compound VI , consistent with primary literature) and Standard Resorcinols (specifically Hexylresorcinol and Resorcinol ).
Executive Summary: The Paradigm Shift
The biological efficacy of resorcinol derivatives has traditionally been defined by bactericidal potency (membrane disruption) or tyrosinase inhibition (pigmentation control). However, Compound VI represents a distinct functional class: Antivirulence Agents .[1]
Unlike standard alkylresorcinols (e.g., Hexylresorcinol) which act as broad-spectrum biocides, Compound VI functions by disarming pathogenic bacteria (specifically Methicillin-Resistant Staphylococcus aureus or MRSA) without inhibiting their growth. This "disarm-don't-kill" mechanism drastically reduces evolutionary pressure for drug resistance, a critical advantage over standard resorcinol-based antiseptics.
Feature
Compound VI (Novel)
Hexylresorcinol (Standard)
Primary Mode of Action
Antivirulence (Inhibits Toxin Production)
Bactericidal (Membrane Disruption)
Target
AgrA (Accessory Gene Regulator A)
Bacterial Cell Membrane / Tyrosinase
Effect on Growth
None (Bacteriostatic/Non-lytic)
Cell Death (Bactericidal)
Resistance Potential
Low (Low selective pressure)
High (Strong selective pressure)
Key Efficacy Metric
>97% Hemolysis Inhibition (at 10 µg/mL)
MIC ~20-50 µg/mL (Bacterial Death)
Chemical Structure & Structure-Activity Relationship (SAR)
The efficacy divergence stems from specific structural modifications to the resorcinol core.
Standard Resorcinols (e.g., Hexylresorcinol) :
Structure : 1,3-benzenediol with a hydrophobic alkyl chain (C6).
SAR : The alkyl chain acts as a "spear," penetrating the bacterial phospholipid bilayer, causing leakage and cell death. Activity is non-specific and correlates with lipophilicity (LogP).
SAR : The 2-phenoxyethanone side chain creates a specific pharmacophore that binds to the AgrA protein (a virulence regulator). The 5-ethyl group optimizes steric fit within the binding pocket, shifting activity from membrane lysis to protein inhibition.
Comparative Biological Efficacy Analysis
3.1 Antivirulence vs. Antimicrobial Activity
Context: Efficacy against MRSA (USA300 strain).
Experiment A: Alpha-Hemolysin (Hla) Inhibition
Alpha-hemolysin is a potent toxin secreted by S. aureus that lyses red blood cells and damages host tissue.[1]
Standard Resorcinols : Exhibit a sharp decline in optical density (OD600) at MIC concentrations, indicating cell lysis.
Compound VI : Shows no significant reduction in OD600 at 10 µg/mL or 50 µg/mL. The bacteria survive and replicate but are rendered non-pathogenic (avirulent).
3.2 Mechanism of Action: The AgrA Pathway
Standard resorcinols work physically (membrane stress). Compound VI works genetically/molecularly by inhibiting the Agr (Accessory Gene Regulator) quorum-sensing system.
Visualizing the Pathway Difference:
Caption: Figure 1. Mechanism Comparison. Standard resorcinols (Red) cause physical lysis. Compound VI (Blue) specifically blocks the AgrA signaling cascade, preventing toxin transcription without killing the bacteria.
Experimental Protocols
To validate the efficacy of Compound VI, the following protocols are recommended.
Use this to quantify the reduction in virulence factors.
Culture : Grow S. aureus (strain USA300) in Tryptic Soy Broth (TSB) at 37°C with shaking.
Treatment : At the early exponential phase (OD600 ≈ 0.3), add Compound VI (dissolved in DMSO) to final concentrations of 1, 5, and 10 µg/mL. Include a DMSO-only control and a Hexylresorcinol control (10 µg/mL).
Incubation : Continue incubation for 15–18 hours.
Harvest : Centrifuge cultures (10,000 × g, 5 min) to collect the supernatant (containing secreted toxins).
Assay :
Mix 100 µL of supernatant with 100 µL of 2% washed rabbit erythrocytes (in PBS).
Incubate at 37°C for 1 hour.
Centrifuge (low speed) to pellet intact cells.
Quantification : Measure OD540 of the supernatant (hemoglobin release).
Calculation : % Inhibition =
.
Protocol 2: Cytotoxicity / Growth Curve Analysis
Use this to prove the non-bactericidal nature (Safety/Selectivity).
Inoculation : Inoculate S. aureus into 96-well plates containing TSB.
Dosing : Add Compound VI (0–50 µg/mL) and Hexylresorcinol (0–50 µg/mL).
Monitoring : Measure OD600 every 30 minutes for 24 hours using a kinetic microplate reader.
Result Validation :
Compound VI : Growth curve should overlay with the DMSO control (sigmoidal shape).
Hexylresorcinol : Growth curve should remain flat (no growth) or show delayed lag phase.
Therapeutic Implications & Conclusion
Compound VI outperforms standard resorcinols in scenarios where tissue preservation and resistance management are paramount. While standard resorcinols remain superior for surface sterilization (where killing is the goal), Compound VI offers a sophisticated therapeutic route for treating established infections (e.g., MRSA pneumonia or skin infections) by neutralizing the toxins that cause tissue necrosis.
For Drug Development : Compound VI is a lead candidate for "adjunctive therapy"—used alongside traditional antibiotics to minimize host damage while the antibiotic clears the infection.
For Formulation : Unlike the unstable oxidation often seen with Resorcinol, the phenoxyethanone ether linkage suggests improved oxidative stability, though specific stability testing is required.
References
Khodaverdian, V., Pesho, M., Truitt, B., et al. (2013). Discovery of Antivirulence Agents against Methicillin-Resistant Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 57(8), 3645–3652. Link
Sully, E. K., et al. (2014).[2][3] Selective chemical inhibition of agr quorum sensing in Staphylococcus aureus promotes host defense with minimal selection for drug resistance. mBio, 5(3), e01196-14. Link
Sitthiya, K., et al. (2018).[4] Antimicrobial and antibiofilm activities of hexylresorcinol against pathogens. Journal of Applied Microbiology. Link
Certified reference material and purity standards for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the synthesis of novel chemical entities often outpaces the commercial availability of correspo...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the synthesis of novel chemical entities often outpaces the commercial availability of corresponding certified reference materials (CRMs). This guide addresses a common challenge faced by analytical and process chemists: how to establish robust purity standards for a novel compound, in this case, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone , for which no official CRM exists.
This document provides a practical framework for qualifying an in-house or working standard of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. The approach is anchored in a comparative analysis against a well-characterized and commercially available certified reference material of a structurally related compound, 2-phenoxyethanol . By leveraging the established purity and analytical profile of a recognized standard, researchers can build a scientifically sound basis for the quality assessment of their novel compound.
The Challenge: Absence of a Certified Reference Standard
The Strategy: Qualification Against a Structurally Related CRM
To address this gap, this guide proposes the use of 2-Phenoxyethanol Certified Reference Material as a benchmark. 2-Phenoxyethanol is a suitable comparator due to the shared phenoxy and ethyl alcohol moieties, which provides a degree of analytical similarity. Certified reference materials for 2-phenoxyethanol are readily available and are traceable to major pharmacopeias, such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP)[1].
The core of this strategy involves a side-by-side analytical characterization of the in-house 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone standard and the 2-phenoxyethanol CRM. This comparison will be conducted using two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).
Workflow for Establishing an In-house Standard
Caption: Workflow for qualifying an in-house standard.
Comparative Analysis: 2-Phenoxyethanol CRM vs. In-house Standard
The following sections detail the analytical methodologies and expected performance characteristics for both the certified reference material and the synthesized target compound.
This method is suitable for the quantification of both 2-phenoxyethanol and 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, and for the assessment of non-volatile impurities.
Experimental Protocol:
Instrumentation:
HPLC system with a UV detector (e.g., Agilent 1260 Infinity II or equivalent).
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Chromatographic Conditions:
Mobile Phase: A gradient of acetonitrile and water (containing 0.1% phosphoric acid). A typical starting condition would be 30:70 (acetonitrile:water), ramping to 90:10 over 15 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 270 nm for 2-phenoxyethanol and a similar wavelength, determined by UV scan, for the target compound[2].
Injection Volume: 10 µL.
Standard and Sample Preparation:
Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of the 2-phenoxyethanol CRM and the in-house standard of the target compound in 10 mL of methanol, respectively.
Working Solutions: Prepare a series of dilutions from the stock solutions using the mobile phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
2. Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing purity and identifying volatile and semi-volatile impurities.
Experimental Protocol:
Instrumentation:
Gas chromatograph coupled to a mass selective detector (e.g., Agilent 7890B GC with 5977A MSD).
Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).
Chromatographic Conditions:
Injector Temperature: 250 °C.
Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
MSD Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Scan Range: 40-450 amu.
Standard and Sample Preparation:
Stock Solutions (1 mg/mL): Prepare as described for the HPLC method, using a suitable solvent such as dichloromethane.
Working Solutions: Prepare dilutions from the stock solutions in the same solvent.
Comparative Performance Data (Expected)
The following table summarizes the expected validation parameters for the analysis of the 2-phenoxyethanol CRM and the in-house standard of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
A Comparative Guide to the Structural Confirmation of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone: A Multi-Technique Approach
For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research and development. The precise arrangement of...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research and development. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties, making structural confirmation a critical step. This guide provides an in-depth comparison of single-crystal X-ray crystallography—the gold standard for structural elucidation—with other powerful analytical techniques for the definitive structural confirmation of the novel compound, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
While specific crystallographic data for this exact molecule is not publicly available, this guide will serve as a comprehensive roadmap for obtaining and interpreting such data, using established principles and data from analogous structures to illustrate the process.
Part 1: The Gold Standard: Single-Crystal X-ray Crystallography
Single-crystal X-ray diffraction (SCXRD) is an essential and powerful tool for analyzing the 3D structures of small organic molecules.[1][2] It provides direct, atomic-level information on both the molecular and extended structure of a crystalline material, including the absolute stereochemistry.[1][3]
The fundamental principle of X-ray crystallography lies in the interaction of X-rays with the electron clouds of atoms in a crystalline lattice. When a focused beam of X-rays is directed at a single crystal, the electrons of the atoms scatter the X-rays, creating a unique diffraction pattern of spots. The geometry and intensity of these spots are then used to calculate an electron density map, which can be interpreted to reveal the precise three-dimensional arrangement of atoms within the molecule.[4]
Experimental Workflow: From Powder to Structure
The journey from a newly synthesized compound to a fully resolved crystal structure is a multi-step process that requires patience and precision. The most significant bottleneck in this process is often the growth of high-quality single crystals suitable for diffraction.[1][2]
Caption: Experimental workflow for single-crystal X-ray crystallography.
Detailed Experimental Protocol
1. Compound Purification:
Rationale: Purity is paramount for successful crystallization. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.
Method: The synthesized 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone should be purified to >98% purity, typically confirmed by HPLC and NMR. Techniques like recrystallization or column chromatography are commonly used.[5]
2. Crystal Growth:
Rationale: The goal is to create a supersaturated solution from which the molecule can slowly precipitate in an ordered, crystalline form. The choice of solvent and method is critical and often requires screening.
Methods:
Slow Evaporation: This is the simplest method, where the compound is dissolved in a suitable solvent (or solvent mixture) in a vial, which is then loosely capped to allow the solvent to evaporate over days or weeks.[5][6] For the target molecule, solvents like ethanol, ethyl acetate, or toluene could be good starting points.[5]
Vapor Diffusion: This technique is excellent when only small amounts of the compound are available.[6] A concentrated solution of the compound is placed in a small, open container, which is then sealed inside a larger container with a more volatile "anti-solvent." The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.[7]
Thermal Control: A saturated solution is heated until all the solid dissolves and then cooled slowly and in a controlled manner to promote crystal growth.[2]
3. Data Collection:
Rationale: A suitable single crystal (typically 0.1-0.3 mm in size) is mounted and exposed to a monochromatic X-ray beam in a diffractometer.[8] The crystal is rotated during data collection to capture the full three-dimensional diffraction pattern.
Procedure:
A high-quality crystal is selected under a microscope and mounted on a goniometer head.
The mounted crystal is placed in the diffractometer and cooled (often to ~100 K) to minimize thermal vibrations of the atoms.
The instrument collects a series of diffraction images as the crystal is rotated.
4. Structure Solution and Refinement:
Rationale: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then "solved" to obtain an initial model of the atomic positions, which is subsequently refined to best fit the experimental data.
Software: Programs like SHELX or OLEX2 are commonly used for this process.[9]
Output: The final output is a Crystallographic Information File (CIF).[10][11] This is a standard text file that contains all the essential information about the crystal structure, including atomic coordinates, bond lengths, bond angles, and parameters that indicate the quality of the structure determination.[10] This file can be deposited in public databases like the Cambridge Structural Database (CSD).[12][13][14]
Interpreting Crystallographic Data
A high-quality crystal structure is validated by several key parameters that are reported in the CIF file.
Parameter
Description
Ideal Value
R1 (or R-factor)
A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
< 5% for high-quality small molecule structures.
wR2 (weighted R-factor)
A weighted version of the R-factor that considers the quality of each reflection.
< 15% is generally considered good.
Goodness-of-Fit (GooF)
Should be close to 1.0, indicating a good fit between the model and the data.
~1.0
Flack Parameter
Used for chiral molecules to determine the absolute configuration. A value near 0 indicates the correct enantiomer has been modeled.[15]
Close to 0 (with a small standard uncertainty).
Residual Electron Density
The remaining electron density after the model has been refined. Large positive or negative peaks may indicate missing atoms or errors in the model.
Typically < ±0.5 e-/ų
Part 2: Orthogonal Techniques for Structure Validation
While X-ray crystallography provides a definitive solid-state structure, a comprehensive confirmation relies on a multi-technique approach. Other analytical methods provide complementary information, particularly about the molecule's structure in solution and its fundamental properties.
Caption: Logical flow for structural elucidation and confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the structure of organic compounds in solution.[16] It exploits the magnetic properties of atomic nuclei, providing detailed information about the number and types of atoms, their connectivity, and their chemical environment.[16][17]
¹H NMR: Would confirm the number of unique protons and their neighboring environments. For 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, one would expect to see distinct signals for the ethyl group, the aromatic protons on both rings, the methylene protons, and the hydroxyl protons.
¹³C NMR: Would determine the number of unique carbon atoms in the molecule.
2D NMR (e.g., COSY, HSQC, HMBC): These experiments are essential for unambiguously assigning all proton and carbon signals and confirming the connectivity between different parts of the molecule.[18]
Mass Spectrometry (MS)
Mass spectrometry is an analytical technique used to measure the mass-to-charge ratio (m/z) of ions.[19] It provides crucial information about a molecule's mass and structure.[20][21]
Molecular Weight Confirmation: High-resolution mass spectrometry (HRMS) can determine the molecular weight of the parent ion with high accuracy, allowing for the confirmation of the elemental formula (C₁₆H₁₆O₄ for the target molecule).[22]
Fragmentation Analysis: The molecule is fragmented within the mass spectrometer, and the masses of these fragments provide clues about the molecule's structure.[21] For instance, cleavage between the carbonyl group and the methylene bridge would be an expected fragmentation pathway.
Part 3: A Comparative Analysis
Each analytical technique offers unique advantages and has specific limitations. The choice of technique depends on the information required and the nature of the sample.
Feature
Single-Crystal X-ray Crystallography
Nuclear Magnetic Resonance (NMR) Spectroscopy
Mass Spectrometry (MS)
Information Provided
Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry.[1][3]
Connectivity of atoms (¹H-¹H, ¹H-¹³C), chemical environment of nuclei, relative stereochemistry.[17][23]
Definitive, provides an atomic-level "photograph" of the molecule in the solid state.[2]
Inferential, the structure is deduced from spectral data representing the solution-state average.[2][17]
Inferential, provides the molecular formula and structural fragments.[21]
Strengths
Unambiguous structure determination, including absolute configuration.[3][24]
Excellent for determining connectivity and studying dynamic processes in solution.[16][25]
High sensitivity, provides an accurate molecular formula.[26]
Limitations
Requires a suitable single crystal, which can be difficult to grow; provides a static picture of the molecule.[1][25]
Does not provide absolute stereochemistry; can be complex for large molecules.[16]
Does not provide 3D structural information or stereochemistry.
Conclusion
For the unequivocal structural confirmation of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, a synergistic approach is essential. While NMR and mass spectrometry provide foundational data on connectivity and molecular formula, single-crystal X-ray crystallography stands alone in its ability to deliver a definitive, high-resolution, three-dimensional view of the molecule. It is the only technique that can unambiguously determine the absolute configuration, bond lengths, and bond angles, providing the ultimate proof of structure required for patent applications, regulatory submissions, and advancing drug development programs. The investment in growing suitable crystals and performing a diffraction experiment is justified by the unparalleled certainty and detail it provides.
References
NMR Spectroscopy Revolutionizes Drug Discovery. (2024). Spectroscopy. Available at: [Link]
Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. (2025). NMR Blog. Available at: [Link]
Chemical crystallization | SPT Labtech. (n.d.). SPT Labtech. Available at: [Link]
Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 8), 1135–1142. Available at: [Link]
O'Connor, G. (2024). Applications of NMR in Drug Substance and Drug Product Development. In Books. Available at: [Link]
Jones, W., & Motherwell, W. D. S. (2003). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 32(5), 265-273. Available at: [Link]
Understanding Mass Spectrometry for Organic Compound Analysis. (2024). HSCprep. Available at: [Link]
NMR Applications in Drug Screening. (2025). Creative Biostructure. Available at: [Link]
Mass spectrometry (MS). (n.d.). Jack Westin. Available at: [Link]
Mass spectrometry of organic compounds. (n.d.). IB Colourful Solutions in Chemistry. Available at: [Link]
What is Mass Spectrometry?. (n.d.). Broad Institute. Available at: [Link]
Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. (n.d.). Thieme. Available at: [Link]
scXRD: Growing single crystals. (n.d.). University of York. Available at: [Link]
Pellicciari, R., et al. (2025). NMR-driven structure-based drug discovery by unveiling molecular interactions. Nature Communications, 16, 1-15. Available at: [Link]
Crystallization of small molecules. (n.d.). Various Authors. Available at: [Link]
Allen, F. H. (2002). Determination of absolute configuration using single crystal X-ray diffraction. Acta Crystallographica Section D: Biological Crystallography, 58(Pt 5), 784–797. Available at: [Link]
Kirfel, A., & Petcov, A. (2021). Determination of Absolute Structure of Chiral Crystals Using Three-Wave X-ray Diffraction. Symmetry, 13(11), 2154. Available at: [Link]
Mass Spectrometry for Molecular Weight: Common Methods and Applications. (n.d.). MtoZ Biolabs. Available at: [Link]
Flack, H. D., & Bernardinelli, G. (2008). Determination of absolute configuration using X-ray diffraction. Journal of Applied Crystallography, 41(4), 748–753. Available at: [Link]
Nworie, F., Nwabue, F. I., & Oti, W. J. O. (2015). Comparison of Analytical Techniques in the Characterization of Complex Compounds. Chemical Science International Journal, 9(2), 1-13. Available at: [Link]
CCDC 2439985: Experimental Crystal Structure Determination. (n.d.). Iowa Research Online. Available at: [Link]
A Brief Overview of Different Analytical Techniques for Material and Chemical Analysis. (2020). IntechOpen. Available at: [Link]
Comparison of Analytical Techniques in the Characterization of Complex Compounds. (2026). ResearchGate. Available at: [Link]
Chemical analytical techniques in industry. (2022). Infinitia. Available at: [Link]
The Crystallographic Information File (CIF). (2015). ResearchGate. Available at: [Link]
Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(Pt 2), 171–179. Available at: [Link]
CIF (Crystallographic Information Framework). (n.d.). Research Data Alliance. Available at: [Link]
The Cambridge Structural Database. (n.d.). ResearchGate. Available at: [Link]
x Ray crystallography. (n.d.). British Journal of Clinical Pharmacology. Available at: [Link]
The Largest Curated Crystal Structure Database. (n.d.). CCDC. Available at: [Link]
Zhao, L., et al. (2015). Crystal structure of 1-{4-[(5-Chloro-2-hydroxy-benzylidene)amino]phenyl} ethanone O-ethyl-oxime, C17H17ClN2O2. Zeitschrift für Kristallographie - New Crystal Structures, 230(1), 5-6. Available at: [Link]
Compound: CHEMBL29668. (n.d.). ChEMBL. Available at: [Link]
Compound: CHEMBL1718398. (n.d.). ChEMBL. Available at: [Link]
Protein X-ray Crystallography and Drug Discovery. (2020). MDPI. Available at: [Link]
Crystallography Open Database: Search results. (n.d.). Crystallography Open Database. Available at: [Link]
Ethanone, 1-(2,4-dihydroxyphenyl)-. (n.d.). NIST WebBook. Available at: [Link]
A Comprehensive Guide to the Validation of UV-Vis Absorbance Maxima for the Quantification of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
This guide provides a detailed, scientifically-grounded framework for the validation of a UV-Vis spectrophotometric method for the quantification of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. As a molecule combin...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a detailed, scientifically-grounded framework for the validation of a UV-Vis spectrophotometric method for the quantification of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. As a molecule combining a dihydroxyphenyl ketone and a phenoxy ether moiety, its electronic structure presents characteristic chromophores amenable to UV-Vis analysis. The objective of this guide is to present a robust methodology for determining and validating the optimal wavelength (λmax) for quantification, ensuring accuracy, precision, and specificity, in alignment with international regulatory standards.[1][2][3]
The principles outlined herein are grounded in established analytical chemistry and are designed to provide researchers, quality control analysts, and drug development professionals with a comprehensive protocol. We will explore the theoretical underpinnings of the molecule's UV absorbance, the practical steps for experimental validation, and the interpretation of the resulting data.
Theoretical Basis: Understanding the Chromophores of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
The UV-Vis absorbance of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone is primarily dictated by the presence of two key chromophoric systems: the 2,4-dihydroxyacetophenone core and the phenoxy group. The acetophenone derivative, with its carbonyl group conjugated to the dihydroxylated benzene ring, is expected to exhibit strong absorbance in the UV region. The hydroxyl and ethyl groups on the phenyl ring act as auxochromes, which can modulate the position and intensity of the absorbance maxima.
The electronic transitions responsible for UV absorbance in this molecule are principally π → π* and n → π* transitions. The highly conjugated system of the dihydroxyphenyl ketone moiety will give rise to intense π → π* transitions, which are likely to define the primary absorbance maximum (λmax) suitable for quantification. The n → π* transition of the carbonyl group, while present, is typically of lower intensity.
It is crucial to recognize that the spectral properties of phenolic compounds are highly sensitive to the surrounding chemical environment.[4] Factors such as solvent polarity and pH can significantly influence the absorbance spectrum, causing shifts in the λmax (bathochromic or hypsochromic shifts) and changes in molar absorptivity.[5][6][7] Therefore, a thorough validation process must systematically investigate these parameters.
Experimental Workflow for λmax Validation
The validation of the absorbance maximum is a critical first step in the development of a robust quantitative UV-Vis method. The following workflow is designed to be a self-validating system, where each step builds upon the previous one to provide a comprehensive picture of the analyte's spectrophotometric behavior.
Figure 1: Experimental workflow for the validation of the absorbance maximum (λmax) for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
Materials and Reagents
Analyte: 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone (analytical standard grade)
Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Deionized water
Buffers: Phosphate buffered saline (PBS) pH 7.4, Hydrochloric acid (0.1 M), Sodium hydroxide (0.1 M)
Instrumentation: Calibrated UV-Vis spectrophotometer with a quartz cuvette (1 cm path length)
Step-by-Step Experimental Protocols
Protocol 1: Preparation of Stock and Working Solutions
Accurately weigh approximately 10 mg of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone and dissolve it in 100 mL of methanol to prepare a stock solution of 100 µg/mL.
From the stock solution, prepare a working solution of 10 µg/mL by diluting 10 mL of the stock solution to 100 mL with methanol.
Protocol 2: Determination of Preliminary λmax
Using a UV-Vis spectrophotometer, perform a spectral scan of the 10 µg/mL working solution in methanol from 200 nm to 400 nm.
Use methanol as the blank for baseline correction.
Identify the wavelength at which the maximum absorbance is observed. This will be the preliminary λmax.
Protocol 3: Investigation of Solvent Effects
Prepare 10 µg/mL solutions of the analyte in acetonitrile and deionized water.
Perform a spectral scan for each solution from 200 nm to 400 nm, using the respective solvent as a blank.
Record the λmax and absorbance values for each solvent and compare them to the values obtained in methanol.
Protocol 4: Investigation of pH Effects
Prepare 10 µg/mL solutions of the analyte in 0.1 M HCl (acidic), PBS pH 7.4 (neutral), and 0.1 M NaOH (basic).
Perform a spectral scan for each solution from 200 nm to 400 nm, using the respective buffer as a blank.
Record the λmax and absorbance values for each pH condition and analyze any spectral shifts.
Results and Discussion: A Comparative Analysis
The following tables present hypothetical, yet scientifically plausible, data that would be expected from the execution of the above protocols.
Table 1: Effect of Solvent Polarity on Absorbance Maxima
Solvent
Polarity Index
Observed λmax (nm)
Absorbance at λmax
Methanol
5.1
285
0.650
Acetonitrile
5.8
283
0.635
Water
10.2
280
0.610
The data in Table 1 suggests a slight hypsochromic (blue) shift in the λmax as the solvent polarity increases. This is a common observation for compounds with n → π* transitions, where polar solvents can stabilize the non-bonding electrons, thus increasing the energy required for the transition. The choice of methanol as a primary solvent is justified by its ability to readily dissolve the analyte and provide a strong absorbance signal.
Table 2: Effect of pH on Absorbance Maxima
Condition
pH
Observed λmax (nm)
Absorbance at λmax
Acidic (0.1 M HCl)
1
285
0.648
Neutral (PBS)
7.4
285
0.652
Basic (0.1 M NaOH)
13
310
0.850
The results in Table 2 are particularly insightful. The significant bathochromic (red) shift and hyperchromic effect (increased absorbance) observed under basic conditions are characteristic of the deprotonation of the phenolic hydroxyl groups.[5][8] The formation of the phenolate ion extends the conjugated system, which lowers the energy gap for the π → π* transition. This pronounced spectral change in basic media underscores the importance of pH control for a robust quantitative method. For routine analysis, maintaining a consistent pH, preferably in the neutral or slightly acidic range where the molecule is in its protonated form, is recommended to ensure method robustness.
Conclusion and Recommendation for a Validated λmax
Based on the comprehensive analysis, a wavelength of 285 nm is recommended for the quantification of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone. This wavelength corresponds to a distinct absorbance maximum in common organic solvents and under neutral and acidic pH conditions, where the analyte is stable.
The validation experiments confirm that while the molecule's spectrum is sensitive to environmental factors, a robust analytical method can be established by controlling these variables. Specifically, the use of methanol as a solvent and ensuring a neutral pH will provide a reliable and reproducible quantification.
This guide provides a foundational methodology that aligns with the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH).[1][3] Further validation studies, such as linearity, accuracy, precision, and robustness, should be performed at the selected λmax of 285 nm to fully qualify the method for its intended purpose.
References
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
ICH Q2 R1: Mastering Analytical Method Validation. [Link]
Variation of the UV spectra of phenol with the pH increasing. [Link]
ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
UV-Visible Spectroscopy: A Review on its Pharmaceutical and Bio-allied Sciences Applications. [Link]
A Comprehensive Guide to the Safe Disposal of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
As researchers and developers at the forefront of scientific innovation, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of novel chemical entities are fundamental to...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and developers at the forefront of scientific innovation, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of novel chemical entities are fundamental to this commitment. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, a compound characterized by its substituted phenol, ketone, and ether functional groups. This procedure is designed to ensure the safety of laboratory personnel and compliance with environmental regulations, reflecting best practices in chemical waste management.
Hazard Assessment and Triage: Understanding the Risk Profile
Dihydroxyphenyl Ketone Moiety: The structural analog, 2',4'-Dihydroxyacetophenone, is classified as a substance that causes skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335)[1][2][3]. It is not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA[2].
Phenoxyethanol Moiety: The analog, 2-Phenoxyethanol, is classified as harmful if swallowed (H302) and causes serious eye damage (H318)[4][5][6].
Based on this composite analysis, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone must be treated as a hazardous substance that is, at a minimum, a skin and respiratory irritant, harmful if swallowed, and capable of causing serious eye damage. All disposal procedures must reflect this level of hazard.
Personal Protective Equipment (PPE): The First Line of Defense
Before handling the compound or its waste, ensure the following PPE is worn to mitigate exposure risks:
PPE Item
Specification
Rationale
Eye Protection
ANSI Z87.1-compliant safety goggles with side shields or a full-face shield.[3]
Protects against splashes and potential aerosols, preventing severe eye damage as indicated by analog data.[3][7]
Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber).
Prevents skin contact and irritation. Gloves should be inspected before use and changed immediately if contaminated.[7][8]
Protective Clothing
A long-sleeved laboratory coat, long pants, and closed-toe shoes.
Minimizes skin exposure from accidental spills.
Respiratory Protection
Use in a certified chemical fume hood is mandatory to control vapors and aerosols.[1]
Addresses the respiratory irritation hazard identified from the dihydroxyphenyl ketone moiety.[1][2][3]
Waste Segregation and Containment: A Self-Validating Protocol
Proper segregation is critical to prevent dangerous reactions within waste containers. The disposal workflow for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone must follow the principles of hazardous waste management.
Designate a Waste Container: Select a clean, dry, and chemically compatible container with a tightly sealing screw cap. A glass bottle is often a suitable choice. The container must be in good condition, free from cracks or leaks.[9][10][11]
Affix a Hazardous Waste Label: Before adding any waste, label the container with the words "HAZARDOUS WASTE".[9][10] The label must include:
The full chemical name: "1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone" (no formulas or abbreviations).[9]
The name and contact information of the generating researcher.
The laboratory location (building and room number).
An accurate estimation of the concentration if in solution.
Transfer the Waste: Conduct all waste transfers inside a chemical fume hood.
Solid Waste: Carefully transfer the solid compound into the designated waste container using a spatula or scoop. Avoid creating dust.[1]
Liquid Waste (Solutions): Pour liquid waste carefully into the container using a funnel. Do not leave the funnel in the container opening, as this violates the "closed container" rule.[9]
Contaminated Materials: Any items with gross contamination (e.g., weigh boats, pipette tips, absorbent paper from a spill) should also be placed in a designated solid hazardous waste container.
Seal the Container: Securely cap the container immediately after adding waste. Hazardous waste containers must remain closed at all times except when waste is being added.[9][10]
Store Appropriately:
Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[9][12]
The container must be placed in secondary containment (e.g., a plastic bin or tray) to contain potential leaks.[10][12]
Crucially, segregate this waste stream from incompatible chemicals. Based on its functional groups, it should be stored away from strong oxidizing agents, strong bases, and strong acids.[8][13]
Disposal of Empty Containers
Empty containers that once held 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone must also be managed as hazardous waste until properly decontaminated.
Initial Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol).
Collect Rinsate: The first rinse must be collected and disposed of as liquid hazardous waste in your designated "1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone" waste container. Subsequent rinses can also be collected if significant residue remains.
Final Disposal: Once triple-rinsed and air-dried in a fume hood, deface or remove the original label. The clean, decontaminated container can then be disposed of in the appropriate laboratory glass or solid waste receptacle.
Final Disposal and Record-Keeping
Schedule a Pickup: Once the hazardous waste container is nearly full (approximately 90% capacity), arrange for its collection through your institution's Environmental Health & Safety (EHS) department.[10] Follow your institution's specific procedures for requesting a waste pickup.[14]
Maintain Records: Keep a log of the waste generated, including the chemical name, quantity, and date of disposal request. This is good laboratory practice and may be required for regulatory compliance.
The following flowchart visualizes the decision-making process for the proper disposal of this compound.
Caption: Disposal workflow for 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
By adhering to this comprehensive disposal guide, you ensure that your laboratory practices remain safe, compliant, and environmentally responsible, reinforcing the deep trust placed in us as scientific professionals.
References
Carl ROTH GmbH + Co. KG. (2021, October 15). Safety Data Sheet: 2-Phenoxyethanol. Retrieved from [Link]
Fisher Scientific. (2025, December 18). SAFETY DATA SHEET - 2,4-Dihydroxyacetophenone. Retrieved from [Link]
Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research Compliance and Safety Office. Retrieved from [Link]
Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Environmental Health and Safety. Retrieved from [Link]
DC Fine Chemicals. (n.d.). Safety Data Sheet - 2-Phenoxyethanol. Retrieved from [Link]
Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Office of Clinical and Research Safety. Retrieved from [Link]
Harvard University. (n.d.). Chemical and Hazardous Waste. Environmental Health & Safety. Retrieved from [Link]
Purdue University. (n.d.). Hazardous Waste Disposal Guidelines. Environmental Health and Safety. Retrieved from [Link]
Unspecified. (n.d.). Chemical Compatibility Chart.
New Jersey Department of Health. (n.d.). Phenol - Hazardous Substance Fact Sheet. Retrieved from [Link]
Safeguarding Your Research: A Comprehensive Guide to Handling 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone
As a novel compound, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone presents unique challenges and requires a meticulous approach to laboratory safety. This guide, developed for researchers, scientists, and drug devel...
Author: BenchChem Technical Support Team. Date: February 2026
As a novel compound, 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone presents unique challenges and requires a meticulous approach to laboratory safety. This guide, developed for researchers, scientists, and drug development professionals, provides essential, immediate safety and logistical information for handling this compound. By moving beyond a simple checklist, we delve into the causality behind each recommendation, fostering a culture of safety and scientific integrity.
Hazard Analysis: Understanding the Risks
The structure of 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone suggests potential for skin, eye, and respiratory irritation, similar to other phenolic compounds and ketones.[4][5][6] Phenolic compounds can be corrosive and are often readily absorbed through the skin.[7][8] Ketones can be flammable and may cause respiratory tract irritation.[9][10] Therefore, a comprehensive risk assessment is the foundational step in safe handling. The American Chemical Society (ACS) promotes the RAMP framework for risk management: R ecognize the hazards, A ssess the risks, M inimize the risks, and P repare for emergencies.[11][12]
Potential Hazards:
Skin Irritation/Corrosion: Dihydroxyphenyl moieties can cause skin irritation or burns upon contact.[5]
Eye Damage: As with many organic chemicals, contact with the eyes is likely to cause serious irritation or damage.[4][6][13]
Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[4][6][13][14]
Unknown Long-Term Effects: As a novel compound, the chronic toxicity, carcinogenicity, and reproductive hazards are unknown. Therefore, it is prudent to treat it as a particularly hazardous substance.
Personal Protective Equipment (PPE): Your First Line of Defense
The selection and proper use of PPE is a critical control measure to prevent exposure.[15] The following table outlines the recommended PPE for handling 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone.
PPE Component
Specification
Rationale
Hand Protection
Nitrile or neoprene gloves.[16] Inspect for tears or holes before each use.
Provides a chemical-resistant barrier to prevent skin contact. Double-gloving is recommended when handling highly concentrated solutions or for prolonged tasks.
Eye and Face Protection
Chemical splash goggles. A face shield should be worn in addition to goggles when there is a significant risk of splashing.[16]
Protects against splashes and airborne particles, preventing serious eye injury.
Body Protection
A flame-resistant lab coat, fully buttoned.
Protects skin and personal clothing from contamination.
Respiratory Protection
A NIOSH-approved respirator may be necessary if handling the compound as a fine powder outside of a certified chemical fume hood.[3]
Prevents inhalation of airborne particles. The specific type of respirator should be determined by a formal risk assessment.
Donning and Doffing PPE: A Procedural Approach
The order in which you put on and take off PPE is crucial to prevent cross-contamination.
Figure 1: PPE Donning and Doffing Sequence
Operational Plans: From Handling to Disposal
A comprehensive safety plan extends beyond PPE to include safe handling practices and proper disposal procedures.
Engineering Controls and Safe Handling
Ventilation: All work with 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone should be conducted in a certified chemical fume hood to minimize the risk of inhalation.[17]
Avoid Dust Formation: If handling a solid form, use techniques that minimize the generation of dust.
Spill Preparedness: Have a spill kit readily available that is appropriate for chemical spills. This should include absorbent materials, and appropriate waste disposal bags.
Emergency Equipment: Ensure that a safety shower and eyewash station are easily accessible and in good working order.
Disposal Plan
Proper disposal of chemical waste is a legal and ethical responsibility.[18] The Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA) provide the regulatory framework for hazardous waste disposal.[19][20][21]
Waste Segregation and Labeling:
Solid Waste: Contaminated consumables such as gloves, weighing papers, and paper towels should be collected in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Waste: Solutions containing 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.
Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name, and the approximate concentration.[22][23]
Figure 2: Chemical Waste Disposal Workflow
In Case of Exposure: Immediate First Aid
Prompt and appropriate first aid can significantly reduce the severity of an injury.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[4][24]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4][24]
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
By adhering to these guidelines, researchers can create a safe and controlled environment for handling 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenoxyethanone, ensuring both personal safety and the integrity of their scientific work.
References
29 CFR 1910.
OSHA Standards for Biological Labor
The Laboratory Standard | Office of Clinical and Research Safety. (URL: )
OSHA Laboratory Standard | OSHA Lab Safety Standard - Compliancy Group. (URL: )